Repurposing the Privileged Scaffold: Potential Therapeutic Targets of 4-Aminoquinoline Derivatives
Executive Summary As a Senior Application Scientist, I approach the 4-aminoquinoline (4-AQ) scaffold not merely as a legacy antimalarial, but as a highly tunable pharmacophore capable of modulating diverse intracellular...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
As a Senior Application Scientist, I approach the 4-aminoquinoline (4-AQ) scaffold not merely as a legacy antimalarial, but as a highly tunable pharmacophore capable of modulating diverse intracellular environments. Historically recognized for their efficacy against Plasmodium falciparum, 4-AQs—such as chloroquine (CQ), hydroxychloroquine (HCQ), and amodiaquine (AQ)—have undergone a renaissance in polypharmacology. By exploiting their basic, lipophilic nature, we can rationally design derivatives that accumulate in acidic organelles, thereby unlocking emerging therapeutic targets in oncology, leishmaniasis, and virology. This technical guide deconstructs the mechanistic targets of 4-AQs and outlines the validated experimental workflows required to evaluate their efficacy.
Target 1: Hemozoin Biocrystallization in Malaria
Mechanism of Action
During the intraerythrocytic stage, the malaria parasite degrades host hemoglobin within its acidic digestive vacuole, releasing toxic free heme (Fe2+-protoporphyrin IX). To survive, the parasite biocrystallizes this heme into inert hemozoin. 4-AQ derivatives accumulate in this acidic compartment and bind to the free hematin via π-π interactions, sterically hindering its polymerization[1]. The resulting accumulation of the 4-AQ-heme complex is highly toxic, leading to parasite death [2][2].
Fig 1: 4-Aminoquinoline mechanism of action: Inhibition of hemozoin biocrystallization in Plasmodium.
Protocol: In Vitro β-Hematin (Hemozoin) Polymerization Inhibition Assay
To accurately evaluate a novel 4-AQ's antimalarial potential, we utilize a cell-free β-hematin inhibition assay. This protocol is designed as a self-validating system to differentiate true polymer inhibition from artifactual precipitation.
Step 1: Reaction Setup
Combine 101.2 µL of hematin stock solution (1.68 mM dissolved in 0.1 M NaOH) with test compounds at varying concentrations (e.g., 0.1–100 µM) in a 96-well plate [2][2].
Causality: Hematin is insoluble at neutral pH. The highly basic NaOH solution ensures complete dissolution of the monomeric heme precursor, preventing premature, uncalibrated precipitation before the assay begins.
Step 2: Initiation of Polymerization
Add 58.7 µL of acetate buffer (pH 5.0) and a lipid catalyst (e.g., 1-oleoyl-rac-glycerol) [3][3].
Causality: The parasite's digestive vacuole operates at a pH of ~4.8–5.2 and utilizes lipid nanospheres to catalyze crystallization. The acetate/lipid mixture strictly mimics this physiological microenvironment, ensuring the assay's biological relevance.
Step 3: Incubation & Quenching
Incubate the plate at 60°C to allow for hemozoin formation. Quench the reaction by adding 80 µL of a 30% (v/v) pyridine solution in 20 mM HEPES (pH 7.5) [2][2].
Causality: Pyridine specifically forms a highly soluble complex with unreacted free hematin but cannot dissolve polymerized β-hematin crystals. This differential solubility is the self-validating core of the assay, ensuring that subsequent absorbance readings reflect only the true polymer.
Step 4: Quantification
Allow the solids to settle, dissolve the remaining β-hematin pellet in a basic solution, and measure absorbance at 405 nm. Calculate the IC50 using non-linear regression curve fitting [4][4].
Target 2: Autophagic-Lysosomal Blockade in Oncology
Mechanism of Action
Cancer cells frequently upregulate autophagy to survive metabolic stress and chemotherapy. 4-AQs act as lysosomotropic agents; upon entering the acidic lysosome, they become protonated and trapped. This accumulation neutralizes the lysosomal pH, inactivating degradative enzymes and blocking the fusion of autophagosomes with lysosomes [5][5]. Furthermore, advanced dimeric 4-AQs (e.g., Lys01) directly target Palmitoyl-protein thioesterase 1 (PPT1), exerting a potent autophagic blockade that sensitizes tumors to apoptosis [6][6].
Fig 2: 4-AQs block autophagic flux by raising lysosomal pH and preventing autolysosome degradation.
Protocol: Autophagic Flux Inhibition Assay
When screening 4-AQs for anticancer activity, measuring LC3-II elevation alone is insufficient, as it cannot distinguish between enhanced autophagy induction and blocked degradation. The following workflow establishes a self-validating flux analysis.
Step 1: Cell Culture & Treatment
Seed target cancer cells (e.g., A375 human melanoma cells) and treat with 4-AQ derivatives (e.g., Amodiaquine or Lys01) for 24–48 hours [7][7].
Step 2: Flux Validation Setup
Establish a parallel control group pre-treated with Bafilomycin A1 (BafA1), a known V-ATPase inhibitor that completely blocks late-stage autophagy.
Causality: By co-treating cells with the test 4-AQ and BafA1, we create a self-validating system. If the 4-AQ is a true late-stage flux inhibitor, the combination treatment will not yield significantly higher LC3-II levels than BafA1 alone, confirming a terminal blockade.
Step 3: Protein Extraction & Immunoblotting
Lyse the cells in RIPA buffer containing protease inhibitors. Perform SDS-PAGE and probe for LC3B and p62/SQSTM1.
Causality: Because p62 is a substrate selectively degraded by autophagy, its concomitant accumulation alongside LC3-II definitively confirms that the lysosomal degradative capacity has been compromised [7][7].
Step 4: Viability Correlation
Perform an Alamar Blue viability assay to correlate flux inhibition with cytotoxicity, generating IC50 values [6][6].
Target 3: Mitochondrial Depolarization in Leishmaniasis
Beyond malaria and cancer, 4-AQs like mefloquine and amodiaquine exhibit potent leishmanicidal activity. The primary mechanistic target in Leishmania spp. is the parasite mitochondrion. The lipophilic nature of specific 4-AQ derivatives facilitates their accumulation within the parasite, leading to the depolarization of the mitochondrial membrane potential and subsequent parasite death within the macrophage phagolysosome [8][8].
Quantitative Data Presentation
The following table synthesizes the comparative efficacy of key 4-aminoquinoline derivatives across different therapeutic targets and disease models.
Compound
Primary Target / Mechanism
Disease Model
Representative IC50
Chloroquine (CQ)
Hemozoin Biocrystallization
P. falciparum (3D7 Strain)
~0.01 - 0.05 µM
Hydroxychloroquine (HCQ)
Autophagic Flux Inhibition
Melanoma / Pancreatic Cancer
~20 - 50 µM
Amodiaquine (AQ)
Autophagic-Lysosomal Blockade
A375 Melanoma Cells
~10 µM
Lys01 (Dimeric CQ)
PPT1 / Autophagy Inhibition
Cancer (In Vivo Models)
~1 - 5 µM
Mefloquine
Mitochondrial Depolarization
L. amazonensis (Amastigotes)
1.56 µM
References
Benchchem. "Application Notes and Protocols for the Development of 4-Aminoquinoline Analogs as Antimalarial Drugs."
PLOS ONE. "Antimalarial Activity and Mechanisms of Action of Two Novel 4-Aminoquinolines against Chloroquine-Resistant Parasites."
Frontiers in Chemistry.
ecancer. "Repurposing Drugs in Oncology (ReDO)—chloroquine and hydroxychloroquine as anti-cancer agents."
Autophagy (PMC).
Google Patents. "Asymmetric bisaminoquinolines and bisaminoquinolines with varied linkers as autophagy inhibitors for cancer and other therapy."
ASM Journals. "Synthesis and Evaluation of Chirally Defined Side Chain Variants of 7-Chloro-4-Aminoquinoline To Overcome Drug Resistance in Malaria Chemotherapy."
The Enduring Scaffold: A Technical Guide to Quinoline-Based Heterocyclic Compounds for Drug Discovery and Development
Abstract Quinoline, a bicyclic heterocyclic compound composed of a benzene ring fused to a pyridine ring, represents a cornerstone scaffold in medicinal chemistry and materials science.[1][2][3][4] Its unique structural...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Quinoline, a bicyclic heterocyclic compound composed of a benzene ring fused to a pyridine ring, represents a cornerstone scaffold in medicinal chemistry and materials science.[1][2][3][4] Its unique structural and electronic properties have rendered it a "privileged scaffold," appearing in a vast array of natural products, pharmaceuticals, and functional materials.[5][6] This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of quinoline-based heterocyclic compounds. We will explore the fundamental principles of their synthesis, delve into their diverse pharmacological applications with a focus on mechanistic insights, and provide detailed experimental protocols for their preparation and characterization.
The Quinoline Core: Physicochemical Properties and Significance
Quinoline, with the chemical formula C₉H₇N, is a colorless, hygroscopic liquid with a characteristic odor.[1][7] The fusion of an electron-rich benzene ring with an electron-deficient pyridine ring creates a unique electronic landscape, influencing its reactivity and intermolecular interactions. The nitrogen atom at position 1 imparts basicity to the molecule, allowing for the formation of salts.[3][5] This property is crucial for the pharmacokinetic profiles of many quinoline-based drugs, affecting their solubility and ability to cross biological membranes. The aromatic nature of the quinoline ring system allows it to participate in π-π stacking interactions, a key factor in its ability to intercalate with DNA and interact with protein targets.[1]
The versatility of the quinoline scaffold lies in its amenability to substitution at various positions around the ring system.[2] This allows for the fine-tuning of its physicochemical properties, such as lipophilicity (log P), and the modulation of its biological activity.[2] For instance, the introduction of a fluorine atom at the C-6 position has been shown to significantly enhance the antibacterial activity of certain quinoline derivatives.[2]
Synthetic Strategies for Accessing the Quinoline Scaffold
The construction of the quinoline ring system can be achieved through several classic and modern synthetic methodologies. The choice of a particular synthetic route often depends on the desired substitution pattern of the final product.
Classical Name Reactions
Four major named reactions have historically dominated the synthesis of quinolines:
Skraup Synthesis: This is the oldest and one of the most direct methods for synthesizing quinoline itself. It involves the reaction of aniline with glycerol, sulfuric acid, and an oxidizing agent like nitrobenzene.[8][9] The reaction is notoriously exothermic and requires careful control.[8] The mechanism proceeds through the dehydration of glycerol to acrolein, followed by a Michael addition of aniline, cyclization, and finally oxidation to the aromatic quinoline.[7][8][10]
Friedländer Synthesis: This method provides a versatile route to substituted quinolines by condensing a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group.[11][12][13] The reaction can be catalyzed by either acids or bases and proceeds through an initial aldol-type condensation followed by cyclization and dehydration.[11][12] Modern variations of this reaction can be performed under milder, catalyst-free conditions in water.[14]
Combes Quinoline Synthesis: This reaction is particularly useful for the synthesis of 2,4-disubstituted quinolines. It involves the acid-catalyzed condensation of a primary arylamine with a 1,3-diketone.[15] The mechanism involves the formation of an enamine intermediate, which then undergoes intramolecular electrophilic aromatic substitution and subsequent dehydration to yield the quinoline product.[15]
Gould-Jacobs Reaction: This reaction is a powerful tool for the synthesis of 4-hydroxyquinolines (quinolin-4-ones).[16][17][18] It begins with the condensation of an aniline with an alkoxymethylenemalonate ester, followed by a high-temperature thermal cyclization.[16][17][19] The resulting ester is then hydrolyzed and decarboxylated to afford the 4-hydroxyquinoline.[16][19]
Visualizing a Key Synthetic Pathway: The Skraup Synthesis
Caption: A simplified workflow of the Skraup synthesis of quinoline.
Pharmacological Applications of Quinoline-Based Compounds
The quinoline scaffold is a recurring motif in a multitude of clinically significant drugs, demonstrating its broad therapeutic potential.[2][3][4][5][20]
Antimalarial Agents
Quinoline-based compounds have been at the forefront of antimalarial therapy for centuries, starting with the natural product quinine.[3] Synthetic 4-aminoquinolines like chloroquine and amodiaquine have been mainstays in malaria treatment.[3][21]
Mechanism of Action: The primary mechanism of action for many quinoline antimalarials involves the disruption of heme detoxification in the malaria parasite, Plasmodium falciparum.[22][23][24] The parasite digests hemoglobin in its acidic food vacuole, releasing toxic free heme.[22][25] Quinolines accumulate in this vacuole and are thought to cap the growing hemozoin crystals, preventing further heme polymerization.[23] This leads to a buildup of toxic heme, which ultimately kills the parasite.[22][24]
Anticancer Agents
The planar aromatic structure of the quinoline ring makes it an ideal candidate for DNA intercalation, a mechanism exploited by several anticancer drugs.[1] Additionally, substituted quinolines have been developed as potent inhibitors of various kinases and other enzymes involved in cancer progression.[26][27]
Mechanisms of Action:
Topoisomerase Inhibition: Some quinoline derivatives, like camptothecin and its analogs, function by inhibiting topoisomerase enzymes, which are crucial for DNA replication and repair.[1][26] This leads to DNA damage and apoptosis in cancer cells.
Kinase Inhibition: Many quinoline-based compounds have been designed to target specific protein kinases that are overactive in cancer cells, such as Vascular Endothelial Growth Factor Receptors (VEGFR) and Epidermal Growth Factor Receptor (EGFR).[6][26]
Apoptosis Induction: More recent research has focused on developing quinoline derivatives that can induce apoptosis by inhibiting anti-apoptotic proteins like Bcl-2.[28]
Antibacterial Agents
The fluoroquinolones, such as ciprofloxacin and moxifloxacin, are a major class of synthetic broad-spectrum antibacterial agents.[3][20]
Mechanism of Action: Fluoroquinolones exert their bactericidal effect by inhibiting two essential bacterial enzymes: DNA gyrase and topoisomerase IV.[29] These enzymes are responsible for supercoiling and decatenating bacterial DNA, respectively. Their inhibition leads to a disruption of DNA replication and repair, ultimately causing bacterial cell death.[29]
Anti-inflammatory Agents
Quinoline derivatives have also shown promise as anti-inflammatory agents by targeting key enzymes and receptors in inflammatory pathways.[30]
Mechanisms of Action:
COX Inhibition: Some quinoline derivatives have been found to inhibit cyclooxygenase (COX) enzymes, which are involved in the production of pro-inflammatory prostaglandins.[30]
PDE4 Inhibition: Other quinoline-based compounds act as inhibitors of phosphodiesterase 4 (PDE4), an enzyme that plays a role in regulating the inflammatory response.[30]
Quantitative Data: A Snapshot of Quinoline Bioactivity
The following table summarizes the in vitro activity of selected quinoline derivatives against various biological targets, illustrating the potency that can be achieved through structural modification.
This section provides detailed, step-by-step methodologies for two common quinoline synthesis reactions.
Protocol for Friedländer Synthesis of a Substituted Quinoline
This protocol describes a general procedure for the catalyst-free Friedländer synthesis in water.[14]
Reaction Setup: In a round-bottom flask, combine the 2-aminoaryl aldehyde or ketone (1.0 mmol) and the carbonyl compound containing an α-methylene group (1.2 mmol).
Solvent Addition: Add 5 mL of deionized water to the flask.
Reaction Conditions: Heat the reaction mixture to 70 °C with stirring.
Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).
Work-up: Upon completion, cool the reaction mixture to room temperature. The product will often precipitate out of the aqueous solution.
Isolation and Purification: Collect the solid product by vacuum filtration and wash with cold water. If necessary, the product can be further purified by recrystallization from an appropriate solvent (e.g., ethanol).
Protocol for Gould-Jacobs Reaction for 4-Hydroxyquinoline Synthesis
This protocol outlines a classical approach to the Gould-Jacobs reaction.[17][33]
Condensation: In a round-bottom flask, mix the aniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.0-1.2 eq). Heat the mixture at 100-130 °C for 1-2 hours. Monitor the formation of the anilidomethylenemalonate intermediate by TLC. Remove the ethanol byproduct under reduced pressure.
Cyclization: Add a high-boiling point solvent (e.g., diphenyl ether) to the intermediate and heat to approximately 250 °C until the cyclization is complete (monitored by TLC).
Isolation of Ester: Cool the reaction mixture and add a non-polar solvent like hexane to precipitate the 4-hydroxy-3-carboethoxyquinoline. Filter the solid product.
Hydrolysis: Suspend the isolated ester in a 10% aqueous solution of sodium hydroxide and reflux for 1-2 hours until hydrolysis is complete.
Acidification: Cool the reaction mixture and acidify with concentrated hydrochloric acid to precipitate the 4-hydroxyquinoline-3-carboxylic acid.
Decarboxylation: Heat the carboxylic acid intermediate above its melting point until the evolution of CO₂ ceases, yielding the final 4-hydroxyquinoline product.
Visualizing a Key Biological Mechanism: Quinoline-based Bcl-2 Inhibition
Application Note: Derivatization Protocols for Methyl 2-(4-aminophenyl)quinoline-4-carboxylate in Drug Discovery
Introduction & Chemical Context Methyl 2-(4-aminophenyl)quinoline-4-carboxylate (CAS 94541-55-6) is a highly versatile, dual-functionalized building block utilized extensively in medicinal chemistry. The 2-phenylquinolin...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Chemical Context
Methyl 2-(4-aminophenyl)quinoline-4-carboxylate (CAS 94541-55-6) is a highly versatile, dual-functionalized building block utilized extensively in medicinal chemistry. The 2-phenylquinoline-4-carboxylic acid scaffold—historically related to cinchophen—is a privileged pharmacophore recognized for its utility in developing cytochrome P450 inhibitors, antimalarial agents, and targeted kinase inhibitors[1].
The strategic value of this molecule lies in its orthogonal reactivity:
The C-2 Aniline Moiety: A highly nucleophilic primary amine that readily undergoes acylation, alkylation, or sulfonylation.
The C-4 Methyl Ester: A masked carboxylic acid that can be saponified and subsequently coupled to diverse amines to form quinoline carboxamides (QCAs)[1].
This application note details field-proven methodologies for chemoselective derivatization at both sites, providing researchers with self-validating workflows to expand their structure-activity relationship (SAR) libraries.
Mechanistic Workflow
The following diagram illustrates the divergent synthetic pathways available for this scaffold, allowing for either targeted modification of the aniline or dual-functionalization via the C-4 ester.
Orthogonal derivatization pathways for Methyl 2-(4-aminophenyl)quinoline-4-carboxylate.
Protocol A: Chemoselective N-Acylation of the Aniline Moiety
Causality & Expert Insights
The starting material contains two basic nitrogens: the primary aniline and the aza-aromatic quinoline core. The quinoline nitrogen (pKa ~4.9) can theoretically compete with the aniline (pKa ~4.6) for electrophiles. To achieve absolute chemoselectivity, this protocol utilizes Pyridine as both a base and a nucleophilic catalyst. Pyridine reacts with the acyl chloride to form a transient, highly reactive acylpyridinium intermediate. This selectively drives the acylation of the primary amine. Furthermore, Pyridine acts as an acid scavenger for the HCl byproduct, preventing the aniline from becoming protonated and non-nucleophilic.
Step-by-Step Methodology
Reaction Setup: Dissolve Methyl 2-(4-aminophenyl)quinoline-4-carboxylate (1.0 eq, 500 mg) in anhydrous Dichloromethane (DCM, 10 mL) in an oven-dried flask under an argon atmosphere.
Catalyst Addition: Add anhydrous Pyridine (2.0 eq) and cool the mixture to 0 °C using an ice bath.
Electrophile Addition: Add the desired acyl chloride (1.05 eq) dropwise over 5 minutes. Critical: Strict stoichiometric control (avoiding excess acyl chloride) prevents the formation of di-acylated (imide) side products.
Propagation: Remove the ice bath, allow the reaction to warm to room temperature, and stir for 2 hours.
In-Process Quality Control (IPQC): Monitor via TLC (Hexanes/EtOAc 1:1). The starting material will streak and stain positive with Ninhydrin. The product will elute significantly higher (loss of the polar primary amine) and will be Ninhydrin-negative. This provides immediate, visual self-validation of the reaction's success.
Workup: Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with DCM (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purification: Purify the crude residue via silica gel flash chromatography to yield the pure N-acyl derivative.
Protocol B: Saponification and C-4 Amidation
Causality & Expert Insights
The C-4 methyl ester is sterically hindered by the adjacent quinoline ring system. Harsh saponification (e.g., refluxing NaOH) can lead to decarboxylation of the quinoline-4-carboxylic acid—a known degradation pathway for cinchophen analogs[2]. Therefore, mild saponification using LiOH in a biphasic THF/H₂O system is employed. The lithium cation coordinates with the carbonyl oxygen, polarizing the C=O bond and accelerating hydroxide attack at room temperature.
For the subsequent amidation, the resulting 2-phenylquinoline-4-carboxylic acid is coupled using HATU[3]. HATU generates an active 7-aza-1-hydroxybenzotriazole (HOAt) ester, which is critical for overcoming the steric bulk at the C-4 position and ensuring high-yielding amide bond formation[1].
Step-by-Step Methodology
Part 1: Mild Saponification
Reaction Setup: Dissolve the starting ester (1.0 eq, 1.0 g) in a 3:1 mixture of THF and deionized H₂O (20 mL).
Hydrolysis: Add LiOH monohydrate (3.0 eq). Stir vigorously at room temperature for 4–6 hours.
IPQC (Self-Validation): TLC (DCM/MeOH 9:1) will show complete consumption of the starting material and the appearance of a baseline spot (the carboxylate salt).
Isolation: Evaporate the THF under reduced pressure. Cool the remaining aqueous phase to 0 °C and carefully acidify with 1M HCl to pH ~4.0. Causality: pH 4.0 approximates the isoelectric point of the zwitterionic product, causing the 2-(4-aminophenyl)quinoline-4-carboxylic acid to precipitate as a dense solid.
Filtration: Filter the precipitate, wash with ice-cold water (2 × 5 mL), and dry under high vacuum for 12 hours.
Part 2: HATU-Mediated Amidation
Activation: Suspend the dried carboxylic acid intermediate (1.0 eq) in anhydrous DMF (0.1 M concentration). Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq) and HATU (1.2 eq).
Pre-formation: Stir for 15 minutes at room temperature to allow the complete formation of the active HOAt ester. The suspension will typically turn into a clear, deep-yellow solution.
Coupling: Add the target primary or secondary amine (1.2 eq). Stir at room temperature for 12 hours.
Workup: Dilute the mixture with EtOAc (50 mL). Wash extensively with 5% aqueous LiCl solution (3 × 20 mL) to remove DMF, followed by a brine wash.
Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify via flash chromatography.
Quantitative Data Summary
The following table summarizes the expected analytical and quantitative parameters for the derivatization workflows, providing a benchmark for experimental validation.
Revolutionizing Drug Discovery and Materials Science: A Guide to Leveraging Methyl 2-(4-aminophenyl)quinoline-4-carboxylate
The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, renowned for its presence in a wide array of biologically active compounds and functional materials.[1][2][3][4] Among the myriad of q...
Author: BenchChem Technical Support Team. Date: March 2026
The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, renowned for its presence in a wide array of biologically active compounds and functional materials.[1][2][3][4] Among the myriad of quinoline-based building blocks, Methyl 2-(4-aminophenyl)quinoline-4-carboxylate stands out as a particularly versatile intermediate. Its unique structure, featuring a reactive primary aromatic amine and an ester group, provides two orthogonal handles for chemical modification, enabling the synthesis of diverse and complex molecular architectures. This guide provides an in-depth exploration of the synthetic utility of this powerful building block, offering detailed protocols and expert insights for researchers, scientists, and drug development professionals.
The 2-phenylquinoline motif, a core component of this building block, is a privileged structure in drug discovery, forming the basis for compounds with a broad spectrum of biological activities, including anticancer, antiviral, and antimicrobial properties.[5][6][7] The strategic placement of the amino group at the para-position of the phenyl ring and the methyl carboxylate at the 4-position of the quinoline ring allows for systematic structural modifications to fine-tune pharmacological profiles and material properties.
Strategic Derivatization: Unlocking the Potential of a Versatile Scaffold
The true power of Methyl 2-(4-aminophenyl)quinoline-4-carboxylate lies in its capacity to undergo a variety of chemical transformations. The primary amine and the ester functionalities serve as key reaction sites for diversification.
Key Synthetic Transformations:
Amide Bond Formation: The primary amine readily participates in amide coupling reactions with a vast array of carboxylic acids, leading to the formation of novel quinoline-4-carboxamide derivatives.[8][9][10] This is a cornerstone of medicinal chemistry for generating libraries of potential drug candidates.
Diazotization and Subsequent Reactions: The aromatic amine can be converted to a diazonium salt, a highly versatile intermediate that can undergo a range of transformations, including Sandmeyer and Schiemann reactions, to introduce a variety of substituents.[11][12][13]
Transition Metal-Catalyzed Cross-Coupling: While the building block itself is primed for modifications at the amine and ester, the quinoline core can also be a substrate for transition metal-catalyzed reactions, further expanding the accessible chemical space.[1][14][15][16][17]
The following sections will provide detailed protocols for these key transformations, along with insights into the rationale behind the experimental choices.
Application Protocol 1: Synthesis of Novel Amide Derivatives
The formation of an amide bond is one of the most frequently utilized reactions in drug discovery.[10] By coupling Methyl 2-(4-aminophenyl)quinoline-4-carboxylate with various carboxylic acids, researchers can systematically explore the structure-activity relationship (SAR) of new compound series.
Behind the Procedure: The Rationale of Amide Coupling
The direct condensation of a carboxylic acid and an amine to form an amide bond is generally unfavorable under mild conditions. Therefore, activation of the carboxylic acid is necessary.[10] This is typically achieved using a coupling reagent, which converts the hydroxyl group of the carboxylic acid into a better leaving group. Common coupling reagents include carbodiimides like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often used in conjunction with an additive like 1-Hydroxybenzotriazole (HOBt) or 4-Dimethylaminopyridine (DMAP) to increase efficiency and suppress side reactions.[18][19] The choice of solvent is also critical; polar aprotic solvents like N,N-Dimethylformamide (DMF) or Dichloromethane (DCM) are often preferred as they effectively solvate the reactants and intermediates.
Experimental Workflow: Amide Coupling
Caption: Workflow for the synthesis of amide derivatives.
Step-by-Step Protocol: Amide Coupling
Reactant Preparation: In a round-bottom flask, dissolve the desired carboxylic acid (1.1 equivalents) in anhydrous DMF.
Activation: Cool the solution to 0 °C in an ice bath. Add EDC (1.2 equivalents) and HOBt (1.2 equivalents) to the solution and stir for 30 minutes.
Amine Addition: To the activated carboxylic acid solution, add Methyl 2-(4-aminophenyl)quinoline-4-carboxylate (1.0 equivalent) followed by the dropwise addition of a hindered base such as N,N-Diisopropylethylamine (DIPEA) (2.0 equivalents).
Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Work-up: Upon completion, pour the reaction mixture into cold water and extract the product with ethyl acetate.
Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.
Parameter
Condition
Rationale
Solvent
Anhydrous DMF
Good solubility for reactants and intermediates.
Coupling Reagents
EDC/HOBt
Efficiently activates the carboxylic acid and minimizes side reactions.[18]
Base
DIPEA
Acts as a proton scavenger without competing as a nucleophile.
Temperature
0 °C to RT
Initial cooling controls the exothermic activation step, while RT provides sufficient energy for the reaction to proceed.
Equivalents
Slight excess of carboxylic acid and coupling reagents
Ensures complete consumption of the limiting amine starting material.
Application Protocol 2: Diazotization and Subsequent Sandmeyer Reaction
Diazotization of the primary aromatic amine opens a gateway to a plethora of functional group transformations.[11] The resulting diazonium salt is a valuable intermediate that can be converted to various substituents, including halogens, cyano, and hydroxyl groups, through reactions like the Sandmeyer reaction.
Behind the Procedure: The Chemistry of Diazotization
Diazotization involves the reaction of a primary aromatic amine with nitrous acid (HNO₂), which is typically generated in situ from sodium nitrite (NaNO₂) and a strong mineral acid (e.g., HCl).[12][13] The reaction must be carried out at low temperatures (0-5 °C) as diazonium salts are generally unstable and can decompose at higher temperatures. The resulting diazonium salt is a potent electrophile and can be used immediately in subsequent reactions.
Experimental Workflow: Diazotization and Sandmeyer Reaction
Caption: Workflow for diazotization and Sandmeyer reaction.
Step-by-Step Protocol: Diazotization and Sandmeyer Reaction (for Chlorination)
Diazotization:
Suspend Methyl 2-(4-aminophenyl)quinoline-4-carboxylate (1.0 equivalent) in a mixture of concentrated HCl and water.
Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.
Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 equivalents) dropwise, maintaining the temperature below 5 °C.
Continue stirring at 0-5 °C for 30 minutes after the addition is complete. The formation of a clear solution indicates the formation of the diazonium salt.
Sandmeyer Reaction:
In a separate flask, prepare a solution of copper(I) chloride (1.2 equivalents) in concentrated HCl.
Cool this solution to 0-5 °C.
Slowly add the cold diazonium salt solution to the cuprous chloride solution with stirring.
Allow the reaction mixture to warm to room temperature and then heat gently (e.g., to 60 °C) until the evolution of nitrogen gas ceases.
Work-up and Purification:
Cool the reaction mixture and neutralize it with a base (e.g., sodium carbonate).
Extract the product with a suitable organic solvent (e.g., ethyl acetate).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.
Purify the crude product by column chromatography.
Parameter
Condition
Rationale
Temperature
0-5 °C
Critical for the stability of the diazonium salt.[12][13]
Acid
Concentrated HCl
Provides the acidic medium for the in situ generation of nitrous acid and acts as a source of chloride ions.
Reagent
Sodium Nitrite
Source of nitrous acid for the diazotization reaction.
Catalyst
Copper(I) Chloride
Facilitates the substitution of the diazonium group with a chlorine atom in the Sandmeyer reaction.
Future Directions and Applications
The derivatives synthesized from Methyl 2-(4-aminophenyl)quinoline-4-carboxylate have immense potential in various fields. In drug discovery, the diverse functionalities that can be introduced allow for the creation of libraries of compounds for screening against a wide range of biological targets, including kinases, polymerases, and G-protein coupled receptors.[2] The 2-phenylquinoline scaffold has shown promise in the development of anticancer, anti-inflammatory, and antiviral agents.[3][5][6][7][20]
In materials science, the rigid, planar quinoline core, combined with the ability to introduce various functional groups, makes these derivatives attractive for the development of organic light-emitting diodes (OLEDs), fluorescent probes, and other functional materials. The extended π-system of the quinoline ring can be tuned to achieve desired photophysical properties.
Conclusion
Methyl 2-(4-aminophenyl)quinoline-4-carboxylate is a high-value building block that offers a wealth of opportunities for chemical innovation. Its dual reactivity allows for the straightforward synthesis of a wide array of complex molecules with potential applications in both medicine and materials science. The protocols and insights provided in this guide are intended to empower researchers to fully exploit the synthetic potential of this versatile intermediate, paving the way for the discovery of novel therapeutics and advanced materials.
References
Transition metal-catalyzed cross coupling with N-acyliminium ions derived from quinolines and isoquinolines - Chemical Science (RSC Publishing).
A Comparative Guide to the Structure-Activity Relationship of 2-Phenylquinoline Derivatives - Benchchem.
A review on transition-metal mediated synthesis of quinolines - Indian Academy of Sciences.
Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives - MDPI.
State-of-the-art transition metal-catalyzed approaches to quinoline frameworks via multicomponent reactions - RSC Publishing.
Application Notes and Protocols: Derivatives of Quinoline-4-Carboxylic Acid - Benchchem.
Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review - RSC Publishing.
Transition-metal-catalyzed synthesis of quinazolines: A review - Frontiers.
Discovery of 2-Phenylquinolines with Broad-Spectrum Anti-coronavirus Activity - PMC.
RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES - Revues Scientifiques Marocaines.
Efficacy of Phenyl Quinoline Phenol Derivatives as COX-2 Inhibitors; An Approach to Emergent the Small Molecules as the Anti-Inflammatory and Analgesic Therapeutics - PubMed.
Discovery of 2-Phenylquinolines with Broad-Spectrum Anti-coronavirus Activity | ACS Medicinal Chemistry Letters - ACS Publications.
Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - RSC Publishing.
Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy - PMC.
Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy | Journal of Medicinal Chemistry - ACS Publications.
Amide coupling reaction in medicinal chemistry. Coupling reagents - HepatoChem.
Synthesis and biological evaluation of new 4-carboxyl quinoline derivatives as cyclooxygenase-2 inhibitors - PubMed.
Using Quinolin-4-Ones as Convenient Common Precursors for a Metal-Free Total Synthesis of Both Dubamine and Graveoline Alkaloids and Diverse Structural Analogues - MDPI.
Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase - PMC.
Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC.
Diazotisation - Organic Chemistry Portal.
Application Notes and Protocols: Diazotization Reactions of 4-Aminopyridine-3-sulfonic Acid - Benchchem.
Amide bond formation: beyond the myth of coupling reagents - Luxembourg Bio Technologies.
Green Synthesis, Characterization, and Biological Activity of 4-Aminoquinoline Derivatives: Exploring Antibacterial Efficacy, MRSA Inhibition, and PBP2a Docking Insights - MDPI.
Application Notes and Protocols for the Diazotization of 2-Methyl-5-nitroaniline Hydrate - Benchchem.
Coupling Reagents in Amide Synthesis - Organic-Reaction | PDF - Scribd.
Application Note: High-Resolution Mass Spectrometry (LC-HRMS) Analysis of Synthesized Quinoline Derivatives
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Technique: Ultra-High-Performance Liquid Chromatography coupled with High-Resolution Mass Spectrometry (UHPLC-HRMS) Instrumentation:...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals
Technique: Ultra-High-Performance Liquid Chromatography coupled with High-Resolution Mass Spectrometry (UHPLC-HRMS)
Instrumentation: Q-TOF or Orbitrap Mass Spectrometers
Introduction and Scientific Rationale
Quinoline derivatives represent a privileged scaffold in medicinal chemistry, exhibiting broad-spectrum pharmacological properties, including antimalarial, antibacterial, and anticancer activities[1][2]. During the multi-step synthesis of these novel pharmacophores, precise structural confirmation is paramount.
High-Resolution Mass Spectrometry (HRMS), utilizing Orbitrap or Quadrupole Time-of-Flight (Q-TOF) analyzers, is the gold standard for this characterization. HRMS provides exact mass measurements with mass errors typically below 5 ppm, enabling the unambiguous assignment of elemental compositions[][4]. Furthermore, tandem mass spectrometry (MS/MS) yields diagnostic fragment ions (DFIs) that allow for the elucidation of specific substitution patterns on the quinoline core[5].
This application note details a comprehensive, self-validating protocol for the LC-HRMS analysis of synthesized quinoline derivatives, addressing sample preparation, chromatographic optimization, ionization causality, and data interpretation.
Experimental Design & Causality
Chromatographic Considerations for Quinolines
Quinoline is a basic, nitrogen-containing heterocyclic aromatic compound (pKa ~4.9). In reversed-phase liquid chromatography, the basic nitrogen atom can undergo secondary interactions with residual acidic silanols on silica-based stationary phases. This interaction frequently leads to severe peak tailing and poor resolution[6].
The Causality of the Solution: To mitigate this, the mobile phase must be acidified (typically with 0.1% Formic Acid) to ensure the mobile phase pH is at least 2 units below the pKa of the quinoline derivative. This fully protonates the quinoline nitrogen, maintaining it in a single ionic state and preventing silanol interactions, thereby ensuring sharp, symmetrical peaks[6].
Ionization Strategy
Electrospray Ionization in positive mode (ESI+) is the optimal technique for quinoline derivatives. The basic nature of the quinoline ring readily accepts a proton from the acidic mobile phase, efficiently forming the
[M+H]+
precursor ion[4][7].
Step-by-Step Analytical Protocol
Phase 1: Sample Preparation
A self-validating protocol requires the elimination of matrix effects and the prevention of detector saturation.
Stock Solution: Accurately weigh 1.0 mg of the synthesized quinoline derivative and dissolve it in 1.0 mL of LC-MS grade Methanol (MeOH) or Acetonitrile (ACN) to create a 1 mg/mL stock solution.
Working Dilution: Dilute the stock solution 1:1000 in a diluent of 50:50
H2O
:MeOH containing 0.1% Formic Acid to achieve a final concentration of 1 µg/mL. Note: Injecting overly concentrated samples can lead to peak fronting and mass shift errors due to detector saturation[6].
Filtration: Pass the working solution through a 0.22 µm PTFE syringe filter into an autosampler vial.
Blank Preparation: Prepare a method blank using the exact 50:50
H2O
:MeOH (0.1% FA) diluent to monitor for column carryover and background ions[8].
Phase 2: UHPLC Separation Parameters
Column: End-capped C18 UHPLC column (e.g., 2.1 x 100 mm, 1.7 µm particle size) to minimize silanol interactions.
Mobile Phase A: LC-MS grade
H2O
with 0.1% Formic Acid.
Mobile Phase B: LC-MS grade Acetonitrile with 0.1% Formic Acid.
Gradient:
0.0 - 1.0 min: 5% B
1.0 - 7.0 min: Linear gradient to 95% B
7.0 - 9.0 min: Hold at 95% B (Column Wash)
9.0 - 9.1 min: Return to 5% B
9.1 - 12.0 min: Re-equilibration at 5% B
Flow Rate: 0.3 mL/min.
Injection Volume: 2 µL.
Phase 3: HRMS (Orbitrap/Q-TOF) Settings
Ionization Mode: ESI Positive (
ESI+
).
Capillary Voltage: 3.5 kV.
Desolvation Temperature: 350 °C.
Mass Range: m/z 100 – 1000.
Resolution: 60,000 FWHM (Orbitrap) or equivalent Q-TOF resolution to ensure mass accuracy < 5 ppm[8].
MS/MS (Tandem MS): Data-dependent acquisition (DDA) using Collision-Induced Dissociation (CID) or Higher-energy Collisional Dissociation (HCD) at normalized collision energies (NCE) of 20, 30, and 40 eV.
Figure 1: Standardized LC-HRMS workflow for the characterization of synthesized quinoline derivatives.
Data Interpretation and Fragmentation Mechanisms
Analyzing the MS/MS spectra of quinoline derivatives reveals distinct, predictable fragmentation pathways governed by the stability of the aromatic system.
Core Fragmentation Rules
Loss of Hydrogen Cyanide (HCN): A universal hallmark of nitrogen-containing heterocycles, including quinolines, is the neutral loss of HCN (27.0109 Da) from the core ring system under collisional dissociation[7][9].
Substituent-Driven Cleavage:
Quinoline Carboxylic Acids: Compounds like quinoline-2-carboxylic acid (quinaldic acid) typically exhibit an initial loss of water (
H2O
, 18 Da) followed by carbon monoxide (
CO
, 28 Da) in ESI+ mode, or a direct loss of the carboxyl radical (
COOH
, 45 Da) under Electron Ionization (EI)[7].
Methoxyquinolines: Oxygenated derivatives, such as 6-methoxyquinoline, frequently demonstrate the loss of a methyl radical (
CH3∙
) or formaldehyde (
CH2O
) prior to the fragmentation of the quinoline ring[9][10].
The table below summarizes expected HRMS data for common synthesized quinoline scaffolds, demonstrating the sub-5 ppm mass accuracy required for publication-quality structural confirmation[].
Compound Name
Elemental Formula
Theoretical
[M+H]+
(m/z)
Experimental
[M+H]+
(m/z)
Mass Error (ppm)
Key MS/MS Fragment Ions (m/z)
Quinoline
C9H7N
130.0651
130.0652
+0.7
103.0542 (-HCN)
Quinoline-2-carboxylic acid
C10H7NO2
174.0550
174.0548
-1.1
156.0444, 128.0495, 102.0338
6-Methoxyquinoline
C10H9NO
160.0757
160.0759
+1.2
145.0522 (
−CH3
), 117.0573
4-Chloro-8-(trifluoromethyl)quinoline
C10H5ClF3N
232.0135
232.0132
-1.3
197.0445 (-Cl), 177.0382 (-HF)
Troubleshooting & Optimization
Ambiguous Molecular Ion Identification: If the
[M+H]+
ion is difficult to distinguish from adducts (e.g.,
[M+Na]+
at +21.9819 Da), utilize the exact mass differences to confirm the elemental composition. If in-source fragmentation is suspected, lower the capillary voltage or desolvation temperature[6].
Solvatochromism and Matrix Effects: Quinoline derivatives can exhibit solvatochromism and are highly sensitive to the polarity of the solvent[6]. Ensure that the sample diluent closely matches the initial mobile phase conditions (e.g., 5% B) to prevent solvent-induced peak distortion or ion suppression at the solvent front.
Isotopic Pattern Verification: For halogenated quinolines (e.g., containing Chlorine or Bromine), always validate the structure by comparing the experimental isotopic distribution (M, M+2, M+4) against the theoretical isotopic pattern generated by the HRMS software.
References
Clugston, C. et al. Synthesis of Quinoline Derivatives as 5-HT4 Receptor Ligands. ConnectSci, 2009. Available at:[Link]
Al-Ostoot, F. H. et al. Synthesis of Novel Arylhydrazones Bearing 8-Trifluoromethyl Quinoline: Crystal Insights, Larvicidal Activity, ADMET Predictions, and Molecular Docking Studies. MDPI Molecules, 2025. Available at: [Link]
Wang, Y. et al. Optimization of activity localization of quinoline derivatives: Design, synthesis, and dual evaluation of biological activity for potential antitumor and antibacterial agents. Bioorganic Chemistry (PubMed), 2020. Available at:[Link]
Campillo, N. et al. Time-of-flight accurate mass spectrometry identification of quinoline alkaloids in honey. ResearchGate, 2015. Available at:[Link]
Chang, K. et al. Identification and characterization of quinoline alkaloids from the root bark of Dictamnus dasycarpus and their metabolites in rat plasma, urine and feces by UPLC/Qtrap-MS and UPLC/Q-TOF-MS. Journal of Pharmaceutical and Biomedical Analysis (PubMed), 2021. Available at:[Link]
Clugston, A. et al. MASS SPECTRA OF OXYGENATED QUINOLINES. Canadian Science Publishing. Available at: [Link]
Lásiková, A. et al. Mass Spectra of Some 2-Substituted Derivatives of Quinoline-4-carboxylic Acids and their Amides. Chemical Papers. Available at:[Link]
Bessonneau, V. et al. Targeted LC-MS Orbitrap Method for the Analysis of Azaarenes, and Nitrated and Oxygenated PAHs in Road Paving Emissions. MDPI Molecules, 2025. Available at: [Link]
Application Notes and Protocols: Crystallization of 2-Phenylquinoline-4-Carboxylic Acid Analogs
Introduction: The Significance of Crystalline Cinchophen Analogs 2-Phenylquinoline-4-carboxylic acid, historically known as Cinchophen, and its analogs represent a critical scaffold in medicinal chemistry. These compound...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Significance of Crystalline Cinchophen Analogs
2-Phenylquinoline-4-carboxylic acid, historically known as Cinchophen, and its analogs represent a critical scaffold in medicinal chemistry. These compounds are foundational in the development of novel therapeutics, including potent histone deacetylase (HDAC) inhibitors for cancer therapy.[1][2][3][4] The precise three-dimensional arrangement of atoms within a molecule, which can only be determined from high-quality single crystals via X-ray diffraction, is paramount for structure-activity relationship (SAR) studies and rational drug design.
Furthermore, crystallization is the most powerful method for the purification of solid compounds, ensuring that biological assays are conducted with materials of the highest possible purity, free from confounding contaminants from the synthetic process. This guide provides a comprehensive overview of the principles and detailed protocols for obtaining high-quality crystals of 2-phenylquinoline-4-carboxylic acid analogs, designed for researchers in chemical synthesis and drug development.
Foundational Principles of Crystallization
Successful crystallization is an exercise in controlling thermodynamics and kinetics. The process hinges on creating a supersaturated solution, a metastable state where the concentration of the solute exceeds its equilibrium solubility.[5] From this state, molecules can transition from the liquid phase to the highly ordered solid phase of a crystal lattice. This transition involves two key stages:
Nucleation: The initial formation of a stable, microscopic crystalline cluster. The rate of nucleation is a critical parameter; too many nucleation sites lead to a large number of small crystals or even amorphous powder.[5]
Crystal Growth: The subsequent, ordered addition of molecules from the solution onto the existing nuclei. The goal is to favor the crystal growth phase over nucleation to yield larger, well-defined single crystals.[6]
The quality of the final crystals is dictated by a delicate balance of factors that influence solubility and the kinetics of this process.
Key Factors Influencing Crystal Quality
The molecular structure of 2-phenylquinoline-4-carboxylic acid analogs—possessing a polar carboxylic acid group, a rigid quinoline core, and a nonpolar phenyl group—requires a nuanced approach to crystallization.[7] Several factors must be carefully controlled.
Solvent Choice: The single most important factor. An ideal solvent or solvent system will dissolve the compound moderately or completely at an elevated temperature but poorly at room or lower temperatures.[5][7] This differential solubility is the driving force for crystallization upon cooling.
Supersaturation Level: The driving force for crystallization. If the solution is too highly supersaturated, spontaneous and rapid precipitation can occur, leading to small or amorphous solids. If it is not sufficiently supersaturated, crystallization may not occur at all.[6]
Rate of Temperature Change: Slow and controlled cooling is generally preferred. A gradual decrease in temperature allows molecules sufficient time to orient themselves correctly as they deposit onto the growing crystal lattice, resulting in a more ordered and higher-quality crystal.[7]
Purity of the Compound: Impurities can inhibit crystal growth or be incorporated into the crystal lattice, disrupting its order and purity.[6]
Mechanical Agitation: A vibration-free environment is crucial. Disturbances can trigger excessive nucleation, leading to the formation of many small crystals instead of a few large ones.[5]
Systematic Solvent Selection Strategy
A systematic screening of solvents is the most effective method for identifying optimal crystallization conditions. The goal is to find a solvent where the compound is sparingly soluble at room temperature but highly soluble when heated.
Recommended Starting Solvents for Screening:
Based on the amphiphilic nature of the target molecules, the following solvents, covering a range of polarities, are recommended for initial screening:[7]
Binary Solvent Systems:
If a single suitable solvent cannot be found, a binary (two-solvent) system is often effective. This involves dissolving the compound in a small amount of a "good" solvent (in which it is highly soluble) and slowly adding a "poor" or "anti-solvent" (in which it is insoluble) until the solution becomes slightly turbid. Gentle heating to redissolve the solid followed by slow cooling can then yield crystals.
Data Presentation: Solvent Screening Log
Researchers should maintain a meticulous record of their screening experiments. The following table provides a template for this purpose.
Solvent(s)
Volume (mL)
Solubility (Cold)
Solubility (Hot)
Outcome upon Cooling
Crystal Quality (Visual)
Notes
e.g., Ethanol
2
Sparingly Soluble
Fully Soluble
White Needles
Good
Crystals formed after 24h at 4°C
e.g., Toluene
2
Insoluble
Sparingly Soluble
No Crystals
N/A
Compound remains insoluble
e.g., THF/Hexane
1 / 1.5
N/A
Fully Soluble
Oiled Out
Poor
Try more dilute solution
Experimental Protocols for Crystallization
Safety First: Always perform these procedures in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.
Diagram: General Crystallization Workflow
The following diagram outlines the logical flow from a crude synthetic product to purified, high-quality crystals.
Caption: General experimental workflow for purification by crystallization.
Protocol 1: Slow Cooling Recrystallization
This is the most common method for purifying solids. It relies on the difference in solubility of the compound in a solvent at high and low temperatures.
Methodology:
Dissolution: Place the crude 2-phenylquinoline-4-carboxylic acid analog in an Erlenmeyer flask. Add the chosen solvent dropwise while heating and stirring the mixture (e.g., on a hotplate stirrer) until the solid completely dissolves. Add a slight excess of solvent (5-10%) to prevent premature crystallization during the next step.[7]
Hot Filtration (Optional but Recommended): If any insoluble impurities are observed, quickly filter the hot solution through a pre-warmed filter funnel into a clean, pre-warmed flask. This removes particulate matter that could act as unwanted nucleation sites.[8]
Cooling: Cover the flask with a watch glass or loosely with foil and allow it to cool slowly to room temperature on a benchtop, away from vibrations. Do not disturb the flask during this period.
Further Cooling: Once the flask has reached room temperature, place it in an ice bath or a refrigerator (4°C) for several hours to maximize the yield of crystals.
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the collected crystals with a small amount of the cold recrystallization solvent to remove any residual soluble impurities from the mother liquor.[7]
Drying: Dry the crystals under a vacuum to remove all traces of solvent.
Protocol 2: Slow Evaporation
This method is ideal when a compound is already moderately soluble at room temperature and is particularly useful for growing single crystals for X-ray diffraction.[8][9]
Methodology:
Solution Preparation: Dissolve the purified compound in a minimum amount of a suitable solvent (e.g., ethanol, ethyl acetate) at room temperature.[9]
Filtration: Filter the solution through a syringe filter (e.g., 0.22 µm PTFE) into a clean vial to remove any dust or particulate matter.[8]
Evaporation: Cover the vial with a cap or parafilm. Pierce a few small holes in the covering with a needle.[9] This allows the solvent to evaporate slowly over time.
Incubation: Place the vial in a quiet, vibration-free location (e.g., a drawer or a dedicated crystallization chamber) at a constant temperature.
Monitoring: Check the vial periodically over several days to weeks. High-quality crystals should form as the solvent volume decreases and the solution becomes supersaturated.
Protocol 3: Vapor Diffusion
Vapor diffusion is a gentle method that is excellent for growing high-quality single crystals from very small amounts of material.
Methodology:
Setup: Place a small, open vial containing a concentrated solution of your compound (dissolved in a relatively low-boiling-point solvent) inside a larger, sealed jar (the "chamber").
Reservoir: Add a larger volume of a "poor" or "anti-solvent" to the bottom of the larger jar, ensuring the level is below the top of the inner vial. The anti-solvent must be miscible with the solvent of your compound.
Diffusion: Seal the outer jar. Over time, the more volatile solvent from the inner vial will slowly diffuse out into the chamber, while the vapor of the less volatile anti-solvent will diffuse into the inner vial.
Crystallization: This slow change in the solvent composition of the inner vial gradually reduces the solubility of your compound, leading to slow and controlled crystal growth.
Troubleshooting Common Crystallization Problems
Diagram: Factors Influencing Crystal Quality
This diagram illustrates the interplay of key experimental variables on the final crystal quality.
Caption: The relationship between key experimental parameters and successful crystal growth.
Problem: The compound "oils out" instead of crystallizing.
Cause: The solution is too concentrated, or the cooling rate is too fast. The solubility of the compound drops so quickly that it separates as a liquid phase before it can form an ordered solid.[7]
Solution 1: Re-heat the solution to dissolve the oil, add more solvent to create a more dilute solution, and allow it to cool more slowly.[7]
Solution 2: Change the solvent system entirely. The current solvent may be too "good" of a solvent.
Problem: No crystals form, even after prolonged cooling.
Cause: The solution is not sufficiently supersaturated, or nucleation has not been initiated.
Solution 1: Allow some of the solvent to evaporate to increase the concentration.
Solution 2: Gently scratch the inside of the flask at the air-liquid interface with a glass rod. Microscopic scratches can provide nucleation sites.[7]
Solution 3: Add a "seed crystal" from a previous successful crystallization to initiate growth.
Problem: A fine powder precipitates instead of crystals.
Cause: The rate of nucleation was too high, likely due to excessively rapid cooling or too high a concentration.
Solution: Repeat the process using a more dilute solution and a much slower cooling rate. Consider insulating the flask to ensure very gradual heat loss.
References
BenchChem. (n.d.). Application Notes and Protocols: X-ray Crystallography of N-phenylquinoline-2-carboxamide.
BenchChem. (n.d.). Application Notes and Protocols: Crystal Structure of Quinoline-2-carboxylic Acid.
Li, Y., et al. (2018). Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives. Molecules, 23(10), 2646. [Link]
BenchChem. (n.d.). Technical Support Center: Crystallization of 2-(1-Adamantyl)quinoline-4-carboxylic acid.
Colletto, C., et al. (2012). Role of the Solvent in the Adsorption−Desorption Equilibrium of Cinchona Alkaloids between Solution and a Platinum Surface. The Journal of Physical Chemistry C, 116(43), 22917-22924. [Link]
Mazzotti, M. (2016). Crystal growth. In Industrial Crystallization (pp. 109-136). Cambridge University Press. [Link]
Ruoff, R. S., et al. (1993). Solubility of C60 in a Variety of Solvents. The Journal of Physical Chemistry, 97(13), 3379-3383. [Link]
Gatehouse, B. M., et al. (1972). Crystal structure of quinoline-2-carboxylic acid ⋅ quinolinium-2-carboxylate. Journal of the Chemical Society, Perkin Transactions 2, (11), 1607-1610. [Link]
Wang, Y., et al. (2023). Facile Synthesis of Quinolinecarboxylic Acid–Linked Covalent Organic Framework via One–Pot Reaction for Highly Efficient Removal of Water–Soluble Pollutants. Molecules, 28(9), 3788. [Link]
Zhang, Y., et al. (2022). Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. Frontiers in Chemistry, 10, 933857. [Link]
Zhang, Y., et al. (2022). Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. Frontiers in Chemistry, 10, 933857. [Link]
BenchChem. (n.d.). Application Note: Synthesis of 2-Phenylquinoline-4-Carboxylic Acid via the Doebner Reaction.
Lee, H. Y., et al. (2014). Facile synthesis of 2-phenylquinoline-4-carboxamide derivatives with variant structural features. HETEROCYCLES, 89(3), 697-711. [Link]
ResearchGate. (n.d.). Synthetic route of 2-phenyl-quinoline-4-carboxylic acid derivatives.
Zhang, Y., et al. (2022). Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. Frontiers in Chemistry, 10. [Link]
Deshmukh, R., & Jha, A. (2012). Synthesis and Biological Evaluation of Schiff Bases of Cinchophen as Antimicrobial Agents. International Journal of Pharma and Bio Sciences, 3(2), 597-602. [Link]
Application Notes & Protocols: Strategic Coupling Reactions for the Synthesis of Aminophenyl Quinoline Derivatives
Introduction: The Quinoline Scaffold in Modern Drug Discovery The quinoline ring system is a cornerstone of medicinal chemistry, representing a "privileged scaffold" due to its prevalence in a vast array of natural produ...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Quinoline Scaffold in Modern Drug Discovery
The quinoline ring system is a cornerstone of medicinal chemistry, representing a "privileged scaffold" due to its prevalence in a vast array of natural products and synthetic pharmaceuticals.[1][2] Its derivatives are known to possess a wide spectrum of biological activities, including anti-malarial, anti-cancer, anti-inflammatory, and anti-microbial properties.[1][2] The functionalization of the quinoline core, particularly through the introduction of aminophenyl moieties, allows for the precise tuning of steric and electronic properties, enabling the optimization of drug-target interactions.
Palladium-catalyzed cross-coupling reactions have revolutionized the synthesis of such complex molecules, providing reliable and versatile methods for forming carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds under relatively mild conditions.[3][4] This guide provides in-depth protocols and field-proven insights for three critical coupling strategies employed in the synthesis of aminophenyl quinoline derivatives: the Suzuki-Miyaura Coupling, the Buchwald-Hartwig Amination, and classical Amide Bond Formation.
Suzuki-Miyaura Coupling: Forging the C-C Bond
The Suzuki-Miyaura reaction is the preeminent method for creating a C-C bond between a haloquinoline and an aminophenylboronic acid (or its ester equivalent).[5][6] Its operational simplicity, broad functional group tolerance, and the commercial availability of diverse boronic acids make it a first-choice strategy for library synthesis in drug discovery programs.[6][7]
The Scientific Principle: A Palladium-Catalyzed Cycle
The reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.[5][8]
Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond (e.g., C-Br or C-Cl) of the quinoline substrate, forming a Pd(II) complex.[5]
Transmetalation: The organic group from the boronic acid is transferred to the palladium center, a step that is crucially facilitated by a base. The base activates the organoboron compound, making it more nucleophilic.[6][9]
Reductive Elimination: The two coupled organic fragments are expelled from the palladium center, forming the new C-C bond and regenerating the active Pd(0) catalyst, which re-enters the cycle.[5][9]
Figure 1: Simplified catalytic cycle for the Suzuki-Miyaura reaction.
Experimental Protocol: Suzuki-Miyaura Coupling
This protocol describes the coupling of a generic 4-chloro-6-aminoquinoline with a substituted phenylboronic acid.
Reaction Setup: To a flame-dried Schlenk flask, add 4-chloro-6-aminoquinoline (1.0 mmol, 1.0 equiv.), (4-methoxyphenyl)boronic acid (1.2 mmol, 1.2 equiv.), K₂CO₃ (2.0 mmol, 2.0 equiv.), and Pd(dppf)Cl₂ (0.03 mmol, 3 mol%).[7]
Inert Atmosphere: Seal the flask with a septum. Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure all oxygen is removed.[7]
Solvent Addition: Add degassed 1,4-dioxane (8 mL) and degassed water (2 mL) via syringe.[7]
Reaction: Place the flask in a preheated oil bath at 90-100 °C and stir vigorously for 8-12 hours. Monitor reaction progress by TLC or LC-MS.
Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (30 mL) and wash with water (20 mL) and then brine (20 mL).
Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to yield the desired 4-(4-methoxyphenyl)quinolin-6-amine.
Data Presentation: Optimizing Reaction Parameters
The choice of catalyst, ligand, base, and solvent is critical for success and is highly substrate-dependent. The following table provides a summary of common conditions.
Parameter
Common Choices & Rationale
Troubleshooting Notes
Palladium Source
Pd(OAc)₂, Pd₂(dba)₃, Pd(PPh₃)₄, Pd(dppf)Cl₂
Pd(II) pre-catalysts like Pd(dppf)Cl₂ are often more air-stable and provide reproducible results.[5][10]
Ligand
PPh₃, dppf, XPhos, SPhos
For quinoline substrates, bulky, electron-rich phosphine ligands (XPhos, SPhos) are superior as they prevent catalyst poisoning by the quinoline nitrogen.[10]
Base
K₂CO₃, Cs₂CO₃, K₃PO₄, NaOtBu
Inorganic bases like K₂CO₃ or K₃PO₄ are commonly used in a mixed solvent system with water.[7] Stronger bases may be needed for less reactive chlorides.
Solvent
Dioxane/H₂O, Toluene, DMF, DMAc
Aprotic polar solvents are generally effective. Rigorous degassing is essential to prevent oxidative homocoupling of the boronic acid.[10]
Temperature
80 - 120 °C
Lowering the temperature can sometimes minimize homocoupling side products.[10]
Scientist's Notes: Causality and Trustworthiness
The Quinoline Poisoning Effect: The lone pair of electrons on the quinoline's nitrogen atom can coordinate to the palladium center, effectively "poisoning" the catalyst and forming inactive species.[10] The use of bulky phosphine ligands like XPhos or SPhos provides a steric shield around the palladium atom, preventing this unwanted coordination and preserving catalytic activity.[10]
Minimizing Homocoupling: A common side reaction is the formation of biaryl products from the homocoupling of the boronic acid, often promoted by trace oxygen.[10] To ensure a self-validating protocol, it is imperative to rigorously degas all solvents and maintain a positive pressure of inert gas throughout the reaction.
Palladium Black Formation: The appearance of a black precipitate (palladium black) indicates catalyst decomposition and loss of activity.[10] This can be caused by high temperatures or impurities. If this occurs, consider rerunning the reaction at a lower temperature or using a more stable pre-catalyst.[11]
Buchwald-Hartwig Amination: Crafting the C-N Bond
For synthesizing aminophenyl quinolines where the amino group is directly coupled to the quinoline ring (or vice versa), the Buchwald-Hartwig amination is the state-of-the-art method.[12][13] This reaction allows for the coupling of an amine with an aryl halide, a transformation that is otherwise difficult to achieve with traditional methods.[12]
The Scientific Principle: A Palladium-Catalyzed Amination Cycle
The mechanism is analogous to the Suzuki coupling, involving a Pd(0)/Pd(II) catalytic cycle.[13] The key difference is the nature of the nucleophile.
Oxidative Addition: Pd(0) adds to the aryl halide (Ar-X).
Amine Coordination & Deprotonation: The amine (R₂NH) coordinates to the palladium center. A strong base is then used to deprotonate the coordinated amine, forming a palladium-amido complex.
Reductive Elimination: The aryl group and the amino group are eliminated from the palladium center, forming the desired C-N bond and regenerating the Pd(0) catalyst.[13]
Figure 2: A generalized experimental workflow for Pd-catalyzed cross-coupling.
Experimental Protocol: Buchwald-Hartwig Amination
This protocol details the coupling of a generic 4-bromoquinoline with 4-methoxyaniline.
Reaction Setup: In an inert atmosphere glovebox, charge a vial with 4-bromoquinoline (1.0 mmol, 1.0 equiv.), 4-methoxyaniline (1.2 mmol, 1.2 equiv.), NaOtBu (1.4 mmol, 1.4 equiv.), Pd₂(dba)₃ (0.02 mmol, 2 mol%), and XPhos (0.04 mmol, 4 mol%).[4]
Solvent Addition: Add anhydrous, degassed toluene (10 mL). Seal the vial tightly.
Reaction: Remove the vial from the glovebox and place it in a preheated oil bath or heating block at 100-110 °C. Stir for 12-24 hours.
Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove inorganic salts and palladium black.
Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to yield the desired N-(4-methoxyphenyl)quinolin-4-amine.
Scientist's Notes: Causality and Trustworthiness
The Critical Role of the Base: A strong, non-nucleophilic base like NaOtBu or LHMDS is required.[14] Its primary role is to deprotonate the amine after it has coordinated to the palladium center, which is a key step before reductive elimination. Weaker bases are generally ineffective.[15]
Ligand Selection is Paramount: For C-N coupling, bulky, electron-rich phosphine ligands (the "Buchwald ligands" like XPhos, SPhos, RuPhos) or N-heterocyclic carbenes (NHCs) are essential.[11] These ligands promote the reductive elimination step, which is often the rate-limiting step, and stabilize the catalyst, preventing decomposition.
Substrate Scope (Halides): The reactivity of aryl halides typically follows the order Ar-I > Ar-Br > Ar-Cl.[14] However, modern catalyst systems show excellent reactivity even for aryl chlorides, which are often more economical starting materials.[16] If a reaction with an aryl chloride is sluggish, switching to the corresponding bromide is a reliable troubleshooting step.[16]
Amide Bond Formation: A Classic Connection
When one of the coupling partners is a carboxylic acid (e.g., an aminophenyl carboxylic acid or a quinoline carboxylic acid), direct amide bond formation is the most straightforward strategy. This reaction relies on activating the carboxylic acid to make it susceptible to nucleophilic attack by the amine.[17]
The Scientific Principle: Carboxylic Acid Activation
Direct condensation of a carboxylic acid and an amine is thermodynamically unfavorable and requires very high temperatures. Therefore, a "coupling reagent" is used to convert the hydroxyl group of the carboxylic acid into a better leaving group.
Activation: The carboxylic acid reacts with a coupling reagent (e.g., HATU, HBTU) to form a highly reactive active ester.[18]
Nucleophilic Attack: The amine nitrogen attacks the carbonyl carbon of the active ester.
Bond Formation: The leaving group is expelled, forming the stable amide bond. A non-nucleophilic base (e.g., DIPEA) is often added to neutralize the acid released during the reaction.[18]
Experimental Protocol: Amide Coupling
This protocol outlines the coupling of quinoline-4-carboxylic acid with 4-aminobenzenamine.
Reaction Setup: In a round-bottom flask, dissolve quinoline-4-carboxylic acid (1.0 mmol, 1.0 equiv.) and HATU (1.1 mmol, 1.1 equiv.) in anhydrous DMF (10 mL). Stir at room temperature for 15 minutes to pre-activate the acid.
Reagent Addition: Add 4-nitroaniline (1.05 mmol, 1.05 equiv.) followed by the dropwise addition of DIPEA (2.5 mmol, 2.5 equiv.).[18]
Reaction: Stir the mixture at room temperature for 4-6 hours. Monitor the reaction by TLC or LC-MS.
Work-up: Pour the reaction mixture into ice water (50 mL). A precipitate will form.
Purification: Collect the solid by vacuum filtration, wash thoroughly with water, and then with a small amount of cold diethyl ether to remove any residual DMF. Dry the solid under vacuum to yield the desired N-(4-nitrophenyl)quinoline-4-carboxamide.
Scientist's Notes: Causality and Trustworthiness
Choosing a Coupling Reagent: While classic reagents like DCC are effective, they produce dicyclohexylurea (DCU) as a byproduct, which can be difficult to remove. Modern uronium-based reagents like HATU are highly efficient, lead to faster reactions, and generate water-soluble byproducts, simplifying purification.[18]
Racemization Risk: When coupling chiral amino acids, racemization can be a significant side reaction, particularly with carbodiimide reagents.[17] Additives like HOBt or using reagents like HATU are known to suppress this side reaction effectively.
Order of Addition: It is crucial to activate the carboxylic acid with the coupling reagent before adding the amine and base. Adding all components at once can lead to the coupling reagent reacting directly with the amine, forming an undesired guanidinium byproduct and reducing the yield.
Conclusion & Strategic Synthesis Design
The synthesis of functionalized aminophenyl quinolines is a critical task in drug development. The choice of coupling strategy—Suzuki-Miyaura for C-C bonds, Buchwald-Hartwig for C-N bonds from aryl halides, and amide coupling for C-N bonds from carboxylic acids—provides a powerful and versatile toolkit. Success hinges on a rational understanding of the underlying mechanisms and the careful selection of catalysts, ligands, and conditions to overcome common challenges like catalyst poisoning and substrate reactivity. The protocols and insights provided herein serve as a robust foundation for researchers to confidently and efficiently construct novel quinoline-based molecular architectures.
Figure 3: Decision-making flowchart for selecting a coupling strategy.
References
Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PMC. (2020, June 2). National Center for Biotechnology Information. [Link]
Advances on Quinoline Derivatives: A Review of Synthesis and Biological Activities. (2025, October 2). Preprints.org. [Link]
Recent advancement in the synthesis of quinoline derivatives via multicomponent reactions. Organic & Biomolecular Chemistry (RSC Publishing). [Link]
Synthesis of Quinazoline and Quinoline Derivatives.pptx. Slideshare. [Link]
Synthesis of 8-Arylquinolines via One-Pot Pd-Catalyzed Borylation of Quinoline-8-yl Halides and Subsequent Suzuki–Miyaura Coupling. (2011, June 12). The Journal of Organic Chemistry - ACS Publications. [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Answering the user's request.
Welcome to the technical support center for the synthesis of Methyl 2-(4-aminophenyl)quinoline-4-carboxylate. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with or looking to synthesize this important quinoline derivative. Here, we address common challenges and provide practical, field-proven solutions to help you improve your reaction yields and product purity.
The quinoline scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of pharmacologically active compounds.[1] However, the synthesis of polysubstituted quinolines like Methyl 2-(4-aminophenyl)quinoline-4-carboxylate can be challenging, often plagued by low yields, harsh reaction conditions, and difficult purification.[2] This guide provides in-depth troubleshooting advice and optimized protocols to navigate these complexities.
Frequently Asked Questions (FAQs)
Q1: What are the primary synthetic routes for preparing Methyl 2-(4-aminophenyl)quinoline-4-carboxylate?
The two most common and versatile methods for constructing the quinoline core of this molecule are the Friedländer Annulation and the Doebner-von Miller Reaction .[3][4][5][6] Each has its advantages and is suited to different starting materials.
The Friedländer Synthesis: This is a condensation reaction between a 2-aminoaryl ketone and a compound with an active α-methylene group (like a β-ketoester).[5][7] For your target molecule, this would typically involve reacting a 2-amino-4'-aminobenzophenone derivative with methyl pyruvate or a similar carbonyl compound. It is often favored for its versatility and the use of readily available starting materials.[8]
The Doebner-von Miller Reaction: This reaction synthesizes quinolines from an aniline and an α,β-unsaturated carbonyl compound.[3][9][10] It is a robust method but can sometimes suffer from harsh conditions and the formation of side products due to polymerization of the carbonyl reactant.[11][12]
Below is a diagram illustrating the conceptual pathways for these two primary synthetic strategies.
Caption: Key synthetic routes to the target quinoline.
Troubleshooting Guide: Yield Improvement
This section addresses the most common and frustrating issues encountered during the synthesis in a direct question-and-answer format.
Q2: My reaction yield is consistently low or non-existent. What are the most likely causes and how can I fix them?
Low yield is a multifaceted problem. The key is to diagnose the root cause systematically. Several factors, from reagent quality to reaction conditions, can be responsible.[8][13][14]
Possible Causes & Solutions:
Poor Starting Material Quality: The purity of your starting materials is paramount. Impurities in the 2-aminoaryl ketone or the aniline can inhibit the catalyst or lead to unwanted side reactions.[15]
Actionable Advice: Always verify the purity of your starting materials by NMR or melting point before starting the reaction. If necessary, recrystallize or chromatograph the starting materials. Ensure all reagents and solvents are anhydrous, as water can halt acid-catalyzed reactions.[8][14]
Inappropriate Catalyst Selection: The choice of an acid or base catalyst is critical and highly dependent on your specific substrates.[8][13] An incorrect catalyst can fail to promote the reaction or, worse, favor side reactions.
Actionable Advice: If a standard catalyst like p-toluenesulfonic acid (p-TsOH) isn't working, consider screening other options. For the Friedländer synthesis, Lewis acids like ZnCl₂, In(OTf)₃, or Sc(OTf)₃ have proven effective.[8][16] In some cases, base catalysts like KOH or piperidine can be used, but they increase the risk of aldol side reactions.[8]
Suboptimal Reaction Temperature: Quinoline syntheses often require heating, but excessive temperatures can cause decomposition and tar formation, while temperatures that are too low result in incomplete conversion.[13][14]
Actionable Advice: Monitor your reaction progress using Thin-Layer Chromatography (TLC).[17] Start at a moderate temperature (e.g., 80-100 °C in a solvent like ethanol or toluene) and slowly increase if the reaction is not proceeding. Microwave-assisted synthesis can be a powerful alternative, often leading to dramatically shorter reaction times (e.g., 5-15 minutes at 160 °C) and higher yields by providing rapid, uniform heating.[7][18][19]
Side Reactions Competing with Product Formation: The most common side reaction in a base-catalyzed Friedländer synthesis is the self-condensation (aldol reaction) of the ketone starting material.[8][13][15] In acid-catalyzed reactions like the Doebner-von Miller, polymerization of the α,β-unsaturated carbonyl is a major issue.[11][12]
Actionable Advice: To minimize aldol condensation, slowly add the ketone to the reaction mixture.[8] Switching from a base to an acid catalyst can also prevent this.[17] For the Doebner-von Miller reaction, using a two-phase solvent system can sequester the carbonyl compound in the organic phase, reducing its polymerization in the aqueous acid phase.[11]
The following workflow provides a systematic approach to troubleshooting low yields.
Caption: Systematic workflow for troubleshooting low yields.
Q3: The reaction is producing a thick, dark tar, making workup impossible. What's happening?
Tar formation is a classic problem in many quinoline syntheses, particularly the Skraup and Doebner-von Miller reactions, and can occur in the Friedländer synthesis under excessively harsh conditions.[11][12] It is typically caused by the polymerization of starting materials or intermediates, or decomposition at high temperatures.[11][14]
Solutions to Prevent Tar Formation:
Control the Exotherm: These reactions can be highly exothermic. Use a moderating agent like ferrous sulfate (FeSO₄) in Skraup-type reactions to control the reaction's vigor.[11][14]
Lower the Temperature: This is the most direct solution. A lower temperature will slow down the desired reaction but will often slow down the polymerization and decomposition pathways even more.[17]
Use a Milder Catalyst: Harsh acids (e.g., concentrated H₂SO₄) are notorious for causing charring. Consider using p-TsOH, or modern catalysts like ionic liquids or metal triflates, which can promote the reaction under milder conditions.[2][4][8]
Ensure Efficient Stirring: Good mixing prevents localized overheating, which can be a trigger for polymerization.[11]
Q4: How do I select the optimal catalyst for a Friedländer synthesis of my target molecule?
The catalyst's role is to facilitate both the initial condensation (forming either an enamine/Schiff base or an aldol adduct) and the subsequent cyclization. The best choice depends on the reactivity of your specific substrates.[8][13]
Catalyst Type
Examples
Pros
Cons
Best For
Brønsted Acids
p-TsOH, H₂SO₄, HCl
Readily available, inexpensive, effective for a wide range of substrates.[8][13]
Can be harsh, leading to side reactions or tarring at high temperatures.[2]
General purpose, initial screening.
Lewis Acids
ZnCl₂, Sc(OTf)₃, In(OTf)₃, FeCl₃
Often milder than Brønsted acids, can offer higher selectivity and yields.[8][16]
More expensive, can be moisture-sensitive.
Substrates that are sensitive to strong Brønsted acids.
Bases
KOH, NaOH, Piperidine
Can be effective for highly reactive substrates.[8][13]
High risk of promoting self-aldol condensation of the ketone partner.[8]
Highly activated 2-aminoaryl ketones and reactive methylene compounds.
Modern/Green
Iodine, Ionic Liquids, Nafion
Often milder, recyclable, and can lead to cleaner reactions and easier workups.[4][5][8]
May require specific conditions (e.g., solvent-free) or be more expensive.
Expert Recommendation: For the synthesis of Methyl 2-(4-aminophenyl)quinoline-4-carboxylate via the Friedländer route, a Lewis acid like Indium(III) triflate (In(OTf)₃) or a Brønsted acid like p-toluenesulfonic acid (p-TsOH) under solvent-free or high-boiling solvent (e.g., toluene, DMF) conditions is an excellent starting point.[5][16]
This protocol is adapted from efficient, modern methods that leverage microwave irradiation to enhance reaction rates and yields.[7][18][19]
Materials:
2-Amino-4'-aminobenzophenone (or a suitable precursor) (1.0 mmol)
Methyl pyruvate (1.2 mmol)
Glacial Acetic Acid (3-4 mL)
10 mL microwave synthesis vial with a magnetic stir bar
Microwave synthesizer
Procedure:
Reaction Setup: To the 10 mL microwave vial, add the 2-aminoaryl ketone (1.0 mmol) and a magnetic stir bar.
Reagent Addition: Add methyl pyruvate (1.2 mmol), followed by glacial acetic acid (3 mL). Acetic acid acts as both the solvent and the acid catalyst.[18][19]
Sealing: Securely seal the vial with a cap.
Microwave Irradiation: Place the vial into the microwave synthesizer cavity. Irradiate the reaction mixture at 160 °C for 10-15 minutes .[7][19]
Work-up:
After the reaction is complete, allow the vial to cool to room temperature.
Pour the cooled reaction mixture into ice-cold water (25 mL).
Neutralize the solution carefully with a saturated aqueous solution of sodium bicarbonate until effervescence ceases.
The crude product may precipitate. If so, collect it by vacuum filtration. If not, extract the aqueous layer with ethyl acetate (3 x 20 mL).
Purification:
If extracted, combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.
Concentrate the solution under reduced pressure to obtain the crude product.
Purify the crude solid by column chromatography on silica gel (using a hexane/ethyl acetate gradient) or by recrystallization from a suitable solvent (e.g., ethanol/water) to yield the pure Methyl 2-(4-aminophenyl)quinoline-4-carboxylate.
References
Synthesis of quinoline derivatives by a Döebner-von Miller reaction using a Ag(I)
Diversity-Oriented Synthesis of Quinolines via Friedländer Annulation Reaction under Mild Catalytic Conditions. ACS Publications. [Link]
Skraup−Doebner−Von Miller Quinoline Synthesis Revisited: Reversal of the Regiochemistry for γ-Aryl-β,γ-unsaturated α-Ketoesters. The Journal of Organic Chemistry. [Link]
Friedländer annulation: scope and limitations of metal salt Lewis acid catalysts in selectivity control for the synthesis of functionalised quinolines. New Journal of Chemistry. [Link]
Rapid and Efficient Microwave‐Assisted Friedländer Quinoline Synthesis. ResearchGate. [Link]
Rapid and Efficient Microwave-Assisted Friedländer Quinoline Synthesis. PubMed. [Link]
Different catalytic approaches of Friedländer synthesis of quinolines. PubMed. [Link]
On the mechanism of the Skraup-Doebner-Von Miller quinoline synthesis. PubMed. [Link]
Recent Advances in Metal-Free Quinoline Synthesis. MDPI. [Link]
General reaction scheme of Doebner–von Miller quinoline synthesis. ResearchGate. [Link]
Dehydrogenative Synthesis of Quinolines, 2-Aminoquinolines, and Quinazolines Using Singlet Diradical Ni(II)-Catalysts. The Journal of Organic Chemistry. [Link]
Using Quinolin-4-Ones as Convenient Common Precursors for a Metal-Free Total Synthesis of Both Dubamine and Graveoline Alkaloids and Diverse Structural Analogues. MDPI. [Link]
Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. PMC. [Link]
Synthetic route of 2-phenyl-quinoline-4-carboxylic acid derivatives. ResearchGate. [Link]
RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES. Revues Scientifiques Marocaines. [Link]
Synthesis, Charcterization and Antibacterial Studies of 4-Methyl-2-(4-Substituted Phenyl) Quinoline Derivatives. Der Pharma Chemica. [Link]
Technical Support Center: Troubleshooting Solubility of Methyl 2-(4-aminophenyl)quinoline-4-carboxylate
Welcome to the Technical Support Center. This guide is engineered specifically for researchers, scientists, and drug development professionals handling Methyl 2-(4-aminophenyl)quinoline-4-carboxylate in in vitro assays.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide is engineered specifically for researchers, scientists, and drug development professionals handling Methyl 2-(4-aminophenyl)quinoline-4-carboxylate in in vitro assays.
As a quinoline derivative featuring a planar aromatic system and a primary amine, this compound presents classic "brick dust" characteristics. Its high crystal lattice energy makes it notoriously difficult to solubilize in aqueous buffers without precipitating[1]. This guide provides field-proven, self-validating protocols to overcome these solubility bottlenecks while maintaining the scientific integrity of your biological assays.
Diagnostic Workflow
Workflow for diagnosing and resolving quinoline derivative solubility issues in DMSO and buffers.
Troubleshooting FAQs
Q1: Why does Methyl 2-(4-aminophenyl)quinoline-4-carboxylate resist dissolution in 100% DMSO at room temperature?A1: Causality: The compound features a rigid, planar quinoline core coupled with an aminophenyl group. This structural planarity facilitates tight
π−π
stacking, while the primary amine (-NH
2
) and ester carbonyl engage in intermolecular hydrogen bonding[1]. Together, these forces create a highly stable crystal lattice. To break this lattice energy, thermodynamic energy must be applied.
Solution: Utilize a heated ultrasonic bath (37°C–50°C) for 10–15 minutes to provide the kinetic energy necessary to disrupt the intermolecular bonds[2].
Q2: My DMSO stock is completely clear, but the compound instantly forms a cloudy precipitate when added to my aqueous cell culture medium. What is happening?A2: Causality: This phenomenon is known as "DMSO shock"[2]. When a highly concentrated DMSO stock is introduced directly into an aqueous buffer, the local polarity shifts abruptly. The hydrophobic quinoline molecules rapidly aggregate to minimize contact with water before they can evenly disperse, exceeding their kinetic solubility limit[3].
Solution: Never dilute directly from a 10 mM stock into an aqueous buffer. Perform serial dilutions in 100% DMSO first, then add the final working stock dropwise to the aqueous medium under vigorous vortexing[4].
Q3: Can I manipulate the assay buffer to enhance the thermodynamic solubility of this specific compound?A3: Causality: Yes. Methyl 2-(4-aminophenyl)quinoline-4-carboxylate contains two basic centers: the quinoline nitrogen and the primary aniline amine. At physiological pH (7.4), these groups are largely un-ionized, rendering the molecule highly lipophilic. By lowering the buffer pH to mildly acidic conditions (e.g., pH 5.5–6.0), you protonate these nitrogen atoms[5]. The resulting cationic form engages in strong ion-dipole interactions with water, drastically increasing solubility[1].
Q4: If I just increase the final DMSO concentration to 2% to keep the compound dissolved, will that compromise my in vitro assay?A4: Causality: Yes. Exceeding 0.5% (v/v) DMSO frequently introduces confounding variables in biological assays. High DMSO concentrations alter cell membrane permeability, induce cytotoxicity, and can artificially suppress or elevate functional readouts like reactive oxygen species (ROS) production or cytokine secretion[6].
Solution: Cap final DMSO at 0.1%–0.5% and strictly run a vehicle-matched control to establish a baseline[7].
Quantitative Data Presentation
The following table summarizes the kinetic solubility behavior of Methyl 2-(4-aminophenyl)quinoline-4-carboxylate under various solvent and pH conditions, demonstrating the efficacy of pH modulation and co-solvents.
Solvent System
pH
Final DMSO (%)
Kinetic Solubility (µM)
Visual Observation
PBS (Standard)
7.4
1.0%
< 5.0
Immediate precipitation (DMSO shock)
PBS + 0.1% Tween-20
7.4
1.0%
~ 25.0
Cloudy suspension / Micelle formation
Acetate Buffer
5.5
1.0%
> 100.0
Clear solution (Amine protonation)
Cell Culture Media
7.4
0.1%
~ 10.0
Stable for 24h (If diluted properly)
Experimental Protocols
Protocol 1: Preparation of a Self-Validating 10 mM Supersaturated DMSO Stock
Objective: Achieve complete dissolution without micro-particulates that seed precipitation.
Weighing: Accurately weigh 2.78 mg of Methyl 2-(4-aminophenyl)quinoline-4-carboxylate (MW
≈
278.3 g/mol ) into a sterile 1.5 mL microcentrifuge tube.
Solvent Addition: Add exactly 1.0 mL of anhydrous, cell-culture grade DMSO (ensure the DMSO is fresh to avoid moisture contamination)[3].
Energy Input: Vortex vigorously for 60 seconds. Transfer the tube to an ultrasonic water bath set to 37°C and sonicate for 15 minutes[8].
Self-Validation Step: Centrifuge the tube at 14,000
×
g for 5 minutes. Carefully inspect the bottom of the tube against a dark background.
Validation: If a visible white pellet is present, the compound has exceeded its thermodynamic solubility in DMSO at this temperature. If no pellet exists, the compound is fully solubilized and ready for serial dilution.
Objective: Transition the compound from organic to aqueous phase without triggering aggregation.
Serial Dilution: Prepare your desired concentration curve by performing serial dilutions strictly in 100% DMSO [4].
Buffer Preparation: Prepare an intermediate aqueous buffer (e.g., PBS) adjusted to pH 6.0 using 0.1 M HCl. This leverages the basicity of the quinoline and amine groups to enhance ionization[5].
Dropwise Addition: Place the tube containing the pH 6.0 buffer on a vortex mixer set to medium speed. Using a micropipette, add the DMSO stock dropwise directly into the center of the vortex (avoiding the tube walls). The final DMSO concentration must not exceed 0.5%[9].
Self-Validation Step: Transfer 100 µL of the final aqueous solution to a 96-well plate and measure the absorbance at 600 nm (OD
600
) using a microplate reader.
Validation: Compare the reading against a vehicle control (buffer + 0.5% DMSO). An OD
600
increase of >0.05 indicates light scattering caused by micro-precipitation. A matching baseline confirms successful, stable solubilization.
References
Overcoming poor solubility of quinoline derivatives in reactions. Benchchem Technical Support.
FAQs on Inhibitor Preparation. Sigma-Aldrich.
Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules. Cisneros JA, et al. ACS Medicinal Chemistry Letters (2017).
Considerations regarding use of solvents in in vitro cell based assays. Timm M, et al. Cytotechnology (2013).
Cytotoxicity and Microbicidal Activity of Commonly Used Organic Solvents. Wadhwani T, et al. Toxicology in Vitro / PMC (2019).
Technical Support Center: Friedländer Annulation Reactions
Welcome to the technical support center for the Friedländer Annulation reaction. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their quinoline synth...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the Friedländer Annulation reaction. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their quinoline synthesis and minimize the formation of unwanted byproducts. Here, you will find in-depth answers to common questions and practical troubleshooting advice to enhance your experimental outcomes.
Frequently Asked Questions (FAQs)
Q1: What is the Friedländer annulation reaction and what is its general mechanism?
The Friedländer synthesis is a classic and straightforward chemical reaction used to synthesize substituted quinolines.[1] It involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group adjacent to a carbonyl group.[2][3] The reaction can be catalyzed by acids or bases, or it can proceed under neutral conditions at high temperatures.[2][4]
There are two generally accepted reaction mechanisms.[5]
Aldol-first pathway: The reaction begins with an aldol condensation between the two carbonyl-containing reactants. This is followed by cyclization and dehydration (loss of water) to form the quinoline ring.
Schiff base-first pathway: The initial step is the formation of a Schiff base (an imine) between the 2-aminoaryl carbonyl compound and the α-methylene carbonyl compound. This is followed by an intramolecular aldol-type reaction and subsequent dehydration to yield the final quinoline product.[5]
General reaction mechanism pathways for the Friedländer annulation.
Q2: What are the most common byproducts in this reaction and why do they form?
Byproduct formation is a common challenge that can reduce the yield and complicate the purification of the desired quinoline product. The primary byproducts include:
Aldol Self-Condensation Products: This is the most prevalent side reaction, especially under basic conditions.[6] The ketone or aldehyde containing the α-methylene group can react with itself instead of with the 2-aminoaryl carbonyl compound. This is because base catalysts generate an enolate, which can react with any available carbonyl group.[7]
Dibenzo[b,f][8][9]diazocines: These byproducts can arise from the self-condensation of the 2-aminoaryl ketone starting material, particularly at elevated temperatures.[2]
Regioisomers: When an unsymmetrical ketone is used as the α-methylene component, two different regioisomers of the quinoline product can be formed. The reaction may proceed from either side of the ketone's carbonyl group, leading to a mixture of products that can be difficult to separate.[7]
Q3: How does the choice of catalyst (acid vs. base) affect byproduct formation?
The catalyst choice is critical for controlling the reaction pathway and minimizing side reactions.
Acid Catalysts (e.g., p-TsOH, H₂SO₄, Lewis acids like ZnCl₂ or In(OTf)₃) protonate the carbonyl group of the ketone.[2][7] This facilitates enolization and the subsequent nucleophilic attack by the amino group. Acid catalysis generally minimizes the self-condensation of the methylene carbonyl compound, which is more common under basic conditions.[7]
Base Catalysts (e.g., KOH, NaOH, piperidine) function by deprotonating the α-carbon of the ketone to form a highly nucleophilic enolate.[4][7] While effective, this approach significantly increases the risk of aldol self-condensation, as the enolate can react with another molecule of the ketone instead of the intended 2-aminoaryl carbonyl.[6][9]
Q4: Can solvent choice and reaction temperature be optimized to reduce byproducts?
Yes, both solvent and temperature are crucial parameters for optimization.
Solvent: The solvent can influence reactant solubility and reaction rates.[6] For instance, in microwave-assisted reactions, a more polar solvent like DMF or ethanol can improve energy absorption and solubility.[9] In some cases, solvent-free conditions, often combined with microwave irradiation or specific solid-supported catalysts, have proven highly effective, leading to shorter reaction times and simpler work-ups.[3][6][10] Many modern protocols utilize ionic liquids which can act as both the solvent and the catalyst.[8][11][12]
Temperature: While heating is often required, excessive temperatures can lead to the decomposition of starting materials and the formation of byproducts like dibenzo[b,f][8][9]diazocines.[2][6] It is advisable to start at a moderate temperature (e.g., 60-80 °C) and incrementally increase it while monitoring the reaction's progress via Thin-Layer Chromatography (TLC).[9]
Troubleshooting Guide
This section addresses specific experimental issues in a problem-cause-solution format.
A troubleshooting workflow for common issues in Friedländer reactions.
Problem 1: Low or No Product Yield
A low yield of the desired quinoline is one of the most frequent challenges.
Possible Cause 1: Inefficient or Inappropriate Catalyst.
Explanation: The choice of catalyst is highly substrate-dependent.[6] A catalyst that works well for one set of reactants may be ineffective for another. The catalyst may also be old or inactive.
Suggested Solution: Screen a variety of catalysts. If a standard Brønsted acid or base fails, consider a Lewis acid (e.g., In(OTf)₃, Zr(OTf)₄) or an alternative catalyst like molecular iodine, which has been shown to be highly efficient.[8][10][13] For difficult substrates, modern catalysts like silica nanoparticles or specific ionic liquids can offer high yields.[8][9] Always use a fresh batch of catalyst and consider increasing the catalyst loading if inactivity is suspected.[9]
Possible Cause 2: Aldol Self-Condensation.
Explanation: As discussed, the α-methylene carbonyl compound can react with itself, consuming the starting material and reducing the yield of the desired product.[9] This is particularly problematic with base catalysts.
Suggested Solution: Switch from a base catalyst to an acid catalyst (e.g., p-TsOH) to suppress the formation of the reactive enolate.[7] Alternatively, if a base must be used, try adding the ketone reactant slowly to the reaction mixture. This keeps its instantaneous concentration low, favoring the reaction with the 2-aminoaryl carbonyl compound.[2]
Possible Cause 3: Harsh Reaction Conditions.
Explanation: High temperatures or overly strong acidic/basic conditions can cause starting materials or even the product to decompose.[6][7]
Suggested Solution: Employ milder reaction conditions. Start with a lower temperature and gradually increase it. Consider using a milder catalyst system. Recent developments have shown that catalysts like fluorescein can promote the reaction at room temperature under visible light.[14][15]
Problem 2: Poor Regioselectivity (Formation of Isomeric Products)
This issue arises when using unsymmetrical ketones, leading to a mixture of quinoline isomers.
Possible Cause: Use of an Unsymmetrical Ketone.
Explanation: An unsymmetrical ketone has two different α-methylene groups, both of which can potentially react, leading to two different products.
Suggested Solution:
Catalyst Selection: The choice of catalyst can strongly influence regioselectivity. Certain amine catalysts or specific ionic liquids like [Hbim]BF₄ have been shown to favor the formation of a single regioisomer.[7][11][12]
Use of Directing Groups: In some cases, a temporary directing group (e.g., a phosphoryl group) can be installed on one of the α-carbons of the ketone.[9] This group directs the reaction to the other side of the carbonyl and can be removed after the quinoline is formed.
Reaction Conditions: Adjusting the temperature can sometimes favor the formation of the thermodynamically more stable isomer.[7]
Comparative Catalyst Data
The following table summarizes the performance of various catalytic systems reported in the literature, providing a starting point for catalyst selection.
Protocol 1: General Procedure for Acid-Catalyzed Friedländer Synthesis
This protocol uses a mild Lewis acid catalyst and may require optimization for specific substrates.
Reactant Preparation: Ensure the 2-aminoaryl ketone (1.0 mmol) and the α-methylene carbonyl compound (1.2 mmol) are pure. If necessary, purify starting materials by standard laboratory techniques (e.g., recrystallization, chromatography).
Reaction Setup: To a clean, dry round-bottom flask, add the 2-aminoaryl ketone, the α-methylene carbonyl compound, and the chosen Lewis acid catalyst (e.g., In(OTf)₃, 5-10 mol%).
Reaction Conditions: If using solvent-free conditions, heat the mixture to 80-100 °C. If using a solvent (e.g., ethanol), heat the mixture to reflux.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.
Work-up: After completion, cool the reaction mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.
Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.[2]
Protocol 2: General Procedure for Base-Catalyzed Friedländer Synthesis
This protocol is suitable for more reactive substrates but carries a higher risk of aldol side reactions.
Reactant Preparation: Ensure all reactants and solvents are pure and dry.
Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the 2-aminoaryl aldehyde (1.0 mmol) in ethanol (10 mL).
Addition of Reagents: Add a catalytic amount of a base such as potassium hydroxide (0.2 mmol, 20 mol%). Then, add the α-methylene ketone (1.1 mmol) dropwise to the mixture over 10-15 minutes.
Reaction Conditions: Heat the mixture to reflux.
Monitoring: Monitor the reaction by TLC. Reaction times can vary from a few hours to overnight.
Work-up: Upon completion, cool the mixture to room temperature. The product may precipitate from the solution. If so, isolate the solid by filtration. Otherwise, concentrate the mixture and proceed with an appropriate extraction and purification.[2]
Purification: Purify the crude product by recrystallization or column chromatography.
References
A. A. Ali, M. A. Ali, M. M. El-ajaily, Different catalytic approaches of Friedländer synthesis of quinolines, Results in Chemistry, 2024. [Link]
M. Arfeen, Friedlander Synthesis of Poly-Substituted Quinolines: A Mini Review, ResearchGate, 2017. [Link]
ResearchGate, Friedländer Annulation in the Synthesis of Azaheterocyclic Compounds, ResearchGate, 2017. [Link]
B. Tanwar, et al., Friedländer annulation: scope and limitations of metal salt Lewis acid catalysts in selectivity control for the synthesis of functionalised quinolines, New Journal of Chemistry, 2015. [Link]
S. K. Bi, et al., Visible-light-driven radical Friedländer hetero-annulation of 2-aminoaryl ketone and α-methylene carbonyl compound via organic dye fluorescein through a single-electron transfer (SET) pathway, BMC Chemistry, 2022. [Link]
C. C. Cheng, S. J. Yan, The Friedländer Synthesis of Quinolines, Organic Reactions, 1982. [Link]
ResearchGate, Optimization of the reaction conditions. [a], ResearchGate, 2013. [Link]
ResearchGate, Quinoline formation via a modified Combes reaction: Examination of kinetics, substituent effects, and mechanistic pathways, ResearchGate, 2008. [Link]
S. S. Palimkar, et al., Ionic Liquid-Promoted Regiospecific Friedlander Annulation: Novel Synthesis of Quinolines and Fused Polycyclic Quinolines, The Journal of Organic Chemistry, 2003. [Link]
IIP Series, SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS, IIP Series, 2021. [Link]
ResearchGate, The Electronic Effects on the Formation of N-Arylmaleimides and isomaleimides, ResearchGate, 2007. [Link]
A. A. Gifeisman, K. A. Bugaev, V. A. Bugaev, Impurity Properties of Inversion Layers with Electronic and Substrate Quantum Screening, Nanomaterials, 2023. [Link]
L. T. T. Tiley, et al., Substrate-Induced and Thin-Film Phases: Polymorphism of Organic Materials on Surfaces, Advanced Functional Materials, 2016. [Link]
S. K. Bi, et al., Visible-light-driven radical Friedländer hetero-annulation of 2-aminoaryl ketone and α-methylene carbonyl compound via organic dye fluorescein through a single-electron transfer (SET) pathway, PubMed, 2022. [Link]
Reddit, What are some strategies to reduce side-reactions in a Grignard reaction? Any good papers on handling side-products?, Reddit, 2019. [Link]
Addressing low cell permeability of quinoline-based compounds
Welcome to the Technical Support Center for in vitro drug metabolism and pharmacokinetics (DMPK). As a Senior Application Scientist, I have designed this guide to help you troubleshoot and overcome the notoriously low ce...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for in vitro drug metabolism and pharmacokinetics (DMPK). As a Senior Application Scientist, I have designed this guide to help you troubleshoot and overcome the notoriously low cell permeability associated with quinoline-based compounds.
Quinolines are privileged scaffolds in medicinal chemistry, frequently utilized in antimalarial and oncology indications. However, their physical chemistry—often characterized by high lipophilicity, rigid planar structures, and basic nitrogen centers—makes them highly susceptible to membrane trapping and active efflux. This guide moves beyond basic troubleshooting by dissecting the physical chemistry and biological interactions that dictate quinoline behavior, providing you with self-validating protocols and rational medicinal chemistry strategies.
Part 1: Diagnostic Logic & Workflow
Before altering your compound's structure, you must isolate the specific permeability barrier. Low cellular efficacy can stem from poor passive diffusion (membrane trapping) or active transport (efflux pumps). The workflow below illustrates the logical progression for diagnosing these distinct mechanisms.
Diagnostic workflow for isolating passive vs. active permeability barriers.
Part 2: Self-Validating Experimental Protocol
To accurately assess quinoline permeability, your assay must be a self-validating system. Highly lipophilic quinolines often bind to assay plasticware, creating artificially low permeability readings. The following protocol incorporates internal controls to ensure data integrity.
Optimized Bidirectional Caco-2 Permeability Assay for Quinolines
This protocol utilizes Caco-2 human colon carcinoma cells to evaluate both passive transcellular routing and active efflux[1].
Step 1: Monolayer Validation (The Integrity Control)
Action: Culture Caco-2 cells on porous polycarbonate inserts for 21 days. Prior to the assay, measure the Transepithelial Electrical Resistance (TEER) and perform a Lucifer Yellow rejection assay.
Causality: TEER values > 250 Ω·cm² and Lucifer Yellow permeability < 1 x 10⁻⁶ cm/s confirm the formation of tight junctions. Without this validation, paracellular leakage will create false-positive permeability data for your quinoline derivatives.
Step 2: Dosing Solution Preparation (The Solubility Control)
Action: Prepare the quinoline dosing solution (typically 1–10 µM) in Hanks' Balanced Salt Solution (HBSS) buffered to pH 7.4. Critically, add 1% Bovine Serum Albumin (BSA) to the receiver compartment.
Causality: Quinolines are highly lipophilic. BSA acts as an artificial sink, binding the compound as it crosses the membrane. This prevents the drug from adhering to the plasticware and maintains the concentration gradient necessary for passive diffusion[1].
Step 3: Bidirectional Transport Execution (The Efflux Control)
Action: Initiate transport in both the Apical-to-Basolateral (A→B) and Basolateral-to-Apical (B→A) directions. In a parallel control plate, pre-incubate the cells with 100 µM Verapamil (a known P-glycoprotein inhibitor) for 30 minutes prior to dosing.
Causality: Measuring both directions allows you to calculate the Efflux Ratio (ER =
Papp
B→A /
Papp
A→B). If the ER > 2, the compound is being actively pumped out of the cell. If the addition of Verapamil collapses the ER back to ~1, you have definitively diagnosed P-glycoprotein (P-gp) mediated efflux[2].
Step 4: Sample Analysis & Mass Balance Calculation (The System Validation)
Action: Quantify compound concentrations using LC-MS/MS. Calculate the total mass balance (Amount in Donor + Amount in Receiver + Amount in Cell Lysate).
Causality: The assay is only valid if the mass balance recovery is >80%[3]. A low recovery indicates that your quinoline is either degrading in the buffer, precipitating out of solution, or becoming irreversibly trapped in the lipid bilayer.
Part 3: Troubleshooting FAQs
Q1: My quinoline derivative shows excellent biochemical potency but a massive drop-off in cellular assays. PAMPA shows high membrane retention. How do I fix this?A1: This is a classic passive permeability issue caused by excessive lipophilicity (LogP > 5). While quinolines need some lipophilicity to enter the lipid bilayer, excessive hydrophobicity causes them to become permanently trapped within the membrane, preventing release into the cytoplasm[3].
Solution: You must optimize the LogP and Polar Surface Area (PSA). Consider introducing polar functional groups, utilizing a prodrug approach to mask highly lipophilic regions, or formulating the compound with cyclodextrins to improve aqueous solubility and membrane transit[3].
Q2: During the Caco-2 assay, my compound has an Efflux Ratio of 15. Why are quinolines so susceptible to efflux, and how can I rationally modify the core?A2: Quinolines often contain basic nitrogen centers that become protonated at physiological pH. P-glycoprotein (P-gp), the primary intestinal efflux pump, has a high affinity for basic, lipophilic molecules with multiple hydrogen bond donors[2].
Solution: You can bypass P-gp by reducing the basicity of your compound. For example, 4 have shown that replacing a basic morpholine nitrogen with a carbon spacer or oxygen can reduce P-gp recognition, leading to a >20-fold increase in permeability without sacrificing target affinity[4].
Mechanism of P-gp mediated efflux of quinolines and its inhibition.
Q3: I am seeing low recovery (<50%) in my Caco-2 assay, even after adding BSA. What is happening to my compound?A3: If mass balance fails despite the addition of a protein sink, you are likely dealing with intracellular accumulation via lysosomal trapping. Because quinolines are weakly basic, they can passively diffuse into the acidic environment of lysosomes (pH ~4.5). Once inside, they become protonated and trapped, unable to diffuse back out into the cytosol or assay buffer. To verify this, analyze the cell lysate during your mass balance calculations; a disproportionately high concentration in the lysate confirms lysosomal sequestration.
Part 4: Quantitative Data & Medicinal Chemistry Strategies
To systematically improve the permeability of your quinoline series, refer to the established structure-activity relationship (SAR) modifications detailed in the table below.
Table 1: Physicochemical Modifications to Overcome Quinoline Permeability Issues
Permeability Barrier
Structural Modification Strategy
Mechanistic Rationale
Expected Impact on
Papp
P-gp Efflux Recognition
Replace basic morpholine N with C or O
Lowers the pKa and removes a basic center, significantly reducing recognition by ATP-dependent efflux pumps.
Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy
Source: Journal of Medicinal Chemistry - ACS Publications
URL:[Link]
P-glycoprotein efflux pump: Challenges and opportunities
Source: ResearchGate
URL:[Link]
A Senior Application Scientist's Guide to Quinoline Synthesis: Pfitzinger vs. Doebner Reaction
For researchers, scientists, and professionals in drug development, the quinoline scaffold is a cornerstone of medicinal chemistry, forming the backbone of numerous therapeutic agents.[1] The synthesis of quinoline-4-car...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and professionals in drug development, the quinoline scaffold is a cornerstone of medicinal chemistry, forming the backbone of numerous therapeutic agents.[1] The synthesis of quinoline-4-carboxylic acids, in particular, is a critical step in the development of novel drugs. Among the classical methods, the Pfitzinger and Doebner reactions are two of the most established and utilized routes. This guide provides an in-depth, objective comparison of these two powerful synthetic strategies, grounded in mechanistic understanding and supported by experimental data, to aid in the rational selection of the optimal method for your synthetic campaign.
The Quinoline Core: A Privileged Scaffold in Medicinal Chemistry
The quinoline ring system, a fusion of a benzene and a pyridine ring, is a privileged structure in drug discovery. Its derivatives have demonstrated a wide spectrum of biological activities, including antimalarial, anticancer, antibacterial, and anti-inflammatory properties.[1][2] The ability to functionalize the quinoline core at various positions is paramount for modulating the pharmacokinetic and pharmacodynamic properties of drug candidates. Both the Pfitzinger and Doebner reactions provide access to quinoline-4-carboxylic acids, which are versatile intermediates for further chemical elaboration.
The Pfitzinger Reaction: A Condensation Approach from Isatins
First reported by Wilhelm Pfitzinger in 1886, this reaction involves the condensation of isatin or its derivatives with a carbonyl compound containing an α-methylene group in the presence of a strong base to yield substituted quinoline-4-carboxylic acids.[3]
Mechanistic Pathway
The reaction is initiated by the base-catalyzed hydrolysis of the amide bond in isatin, leading to the formation of an isatinic acid salt. This intermediate then undergoes condensation with the carbonyl compound to form an imine, which tautomerizes to the more stable enamine. Subsequent intramolecular cyclization and dehydration afford the final quinoline-4-carboxylic acid.[3] The choice of a strong base, such as potassium or sodium hydroxide, is crucial for the initial ring-opening of the isatin.[4]
Caption: Mechanism of the Pfitzinger Reaction.
Advantages and Limitations
Advantages:
Convergent Synthesis: The Pfitzinger reaction is a one-pot synthesis that brings together two key fragments to construct the quinoline core.
Good Yields with Simple Substrates: For straightforward substrates, the reaction can provide moderate to good yields.[2]
Limitations:
Harsh Reaction Conditions: The requirement for a strong base can limit the substrate scope, as functional groups sensitive to basic conditions may not be tolerated.[5]
Limited Availability of Substituted Isatins: The substitution pattern on the benzene ring of the final quinoline is dictated by the substitution on the starting isatin, and a wide variety of substituted isatins are not always commercially available.
Side Reactions: A common issue is the formation of tar-like byproducts, which can complicate product isolation and purification.[6] This is often attributed to the self-condensation of the starting materials under strongly basic conditions.
Regioselectivity with Unsymmetrical Ketones: The use of unsymmetrical ketones can lead to a mixture of regioisomers, with the outcome influenced by both steric and electronic factors.[6][7]
The Doebner Reaction: A Three-Component Assembly
The Doebner reaction, a modification of the Combes quinoline synthesis, is a three-component reaction involving an aromatic amine, an aldehyde, and pyruvic acid, typically under acidic conditions, to produce 2-substituted quinoline-4-carboxylic acids.[8]
Mechanistic Pathway
The reaction commences with the condensation of the aniline and the aldehyde to form an N-arylimine (Schiff base). Concurrently, pyruvic acid can tautomerize to its enol form. A Michael-type addition of the enol of pyruvic acid to the imine is followed by an intramolecular electrophilic cyclization onto the aromatic ring. The resulting dihydroquinoline intermediate is then oxidized to the final aromatic quinoline product.[8] The imine formed from a second molecule of aniline and the aldehyde can act as the oxidizing agent in a hydrogen transfer process.[8]
Caption: Mechanism of the Doebner Reaction.
Advantages and Limitations
Advantages:
Versatility of Starting Materials: A wide range of commercially available anilines and aldehydes can be used, allowing for greater diversity in the substitution patterns of the final products.[8]
Milder Conditions: The reaction is typically carried out under acidic conditions, which can be more compatible with a broader range of functional groups compared to the strongly basic conditions of the Pfitzinger reaction.
One-Pot Procedure: The three-component nature of the reaction makes it an efficient one-pot synthesis.[8]
Limitations:
Low Yields with Electron-Withdrawing Groups: The traditional Doebner reaction often provides low yields when anilines bearing strong electron-withdrawing groups are used, due to the decreased nucleophilicity of the aniline.[5][8]
Byproduct Formation: A common side reaction is the reduction of the intermediate imine by the dihydroquinoline intermediate, leading to the formation of a benzylamine byproduct and reducing the yield of the desired quinoline.
Regioselectivity with Substituted Anilines: The cyclization step's regioselectivity can be an issue with meta-substituted anilines, potentially leading to a mixture of 5- and 7-substituted quinolines.
Head-to-Head Comparison: Pfitzinger vs. Doebner
Feature
Pfitzinger Reaction
Doebner Reaction
Starting Materials
Isatin (or derivative) + Carbonyl with α-methylene
Aromatic amine + Aldehyde + Pyruvic acid
Reaction Conditions
Strongly basic (e.g., KOH, NaOH)
Acidic (e.g., TFA, Acetic Acid, Lewis Acids)
Product
Quinoline-4-carboxylic acid
2-Substituted quinoline-4-carboxylic acid
Substrate Scope
Limited by availability of substituted isatins and base-sensitive functional groups.[5]
Broad scope for anilines and aldehydes, though yields can be low with electron-deficient anilines.[5][8]
Key Challenges
Tar formation, purification difficulties, regioselectivity with unsymmetrical ketones.[6][7]
Low yields with electron-withdrawing groups on aniline, byproduct formation, regioselectivity with meta-substituted anilines.[5]
From the available data, the Doebner reaction, particularly with optimized catalysts and conditions, appears to offer higher yields for certain substituted quinolines compared to the Pfitzinger reaction. For instance, the synthesis of 2-(2-nitrophenyl)-quinoline-4-carboxylic acid via the Doebner reaction with acetic acid as both catalyst and solvent resulted in a respectable 68% yield.[2] In contrast, a reported Pfitzinger synthesis of the parent 2-phenylquinoline-4-carboxylic acid yielded 35%.[9][10]
Experimental Protocols
Representative Pfitzinger Synthesis of 2-Phenylquinoline-4-carboxylic Acid[10][11]
Dissolve isatin (0.5 g, 3.4 mmol) in 10 mL of a 33% aqueous potassium hydroxide solution.
Slowly add a solution of acetophenone (0.45 g, 3.74 mmol) in 20 mL of ethanol to the reaction mixture.
Reflux the mixture at 85°C for 8 hours.
Remove the solvent under reduced pressure.
Add 100 mL of water to the residue and adjust the pH to 5-6 with 3 M hydrochloric acid to precipitate the product.
Collect the solid by filtration to obtain 2-phenylquinoline-4-carboxylic acid as a yellow powder.
Representative Doebner Synthesis of 2-(2-Nitrophenyl)-quinoline-4-carboxylic Acid[2]
To a mixture of aniline (1 equivalent), 2-nitrobenzaldehyde (1 equivalent), and pyruvic acid (1 equivalent), add an excess of glacial acetic acid to act as the solvent.
Reflux the reaction mixture for 12 hours.
After completion, pour the reaction mixture into ice water.
Purify the crude product by acid-alkali neutralization followed by recrystallization to obtain 2-(2-nitrophenyl)-quinoline-4-carboxylic acid.
Caption: Comparative Experimental Workflow.
Conclusion and Recommendations
Both the Pfitzinger and Doebner reactions are valuable tools for the synthesis of quinoline-4-carboxylic acids. The choice between them should be guided by the specific synthetic target and the availability of starting materials.
Choose the Pfitzinger reaction when:
The desired substitution pattern on the benzene ring is readily available in a corresponding isatin.
The functional groups on the carbonyl component are stable to strongly basic conditions.
Choose the Doebner reaction when:
A wider variety of substituents are desired on both the benzene and pyridine rings of the quinoline core.
The starting materials contain base-sensitive functional groups.
You are targeting a 2-substituted quinoline-4-carboxylic acid.
For challenging substrates, such as anilines with electron-withdrawing groups, it is advisable to explore modern variations of the Doebner reaction, such as the hydrogen-transfer modification, which has been shown to significantly improve yields.[5] Ultimately, a careful consideration of the factors outlined in this guide will enable the selection of the most efficient and practical synthetic route for your quinoline-based drug discovery program.
References
ResearchSpace.
ResearchGate.
YouTube.
PMC.
The Journal of Organic Chemistry - ACS Publications.
PMC.
Benchchem.
Wikipedia.
ResearchGate.
ResearchGate.
PMC.
Name-Reaction.com.
Frontiers in Chemistry.
ACS.org.
Benchchem.
The Journal of Organic Chemistry - ACS Publications.
Biological activity of Methyl 2-(4-aminophenyl)quinoline-4-carboxylate vs. analogs
Topic: Biological Activity of Methyl 2-(4-aminophenyl)quinoline-4-carboxylate vs. Analogs: A Comparative Guide Executive Summary & Chemical Rationale Methyl 2-(4-aminophenyl)quinoline-4-carboxylate (MAQC, CAS 94541-55-6)...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Biological Activity of Methyl 2-(4-aminophenyl)quinoline-4-carboxylate vs. Analogs: A Comparative Guide
Executive Summary & Chemical Rationale
Methyl 2-(4-aminophenyl)quinoline-4-carboxylate (MAQC, CAS 94541-55-6) belongs to the 2-arylquinoline-4-carboxylate class of compounds, a versatile pharmacophore in modern drug discovery. The quinoline core provides a rigid, lipophilic scaffold capable of intercalating with biological targets, while substitutions at the C2 and C4 positions dictate the molecule's primary mechanism of action.
This guide objectively compares MAQC against its structural analogs—specifically free acids, amides, and alternative C2-aryl substitutions—across three primary biological domains: Multidrug Resistance Protein 2 (MRP2) efflux inhibition, Dihydroorotate Dehydrogenase (DHODH) inhibition, and antimicrobial activity.
Structural Logic:
The C4-Carboxylate (Methyl Ester): Esterification of the C4 position significantly increases the molecule's lipophilicity and membrane permeability compared to its free acid counterpart. While the free carboxylic acid is often required for direct ionic interaction with target proteins (such as the basic residues in the MRP2 binding pocket), the methyl ester acts as a highly effective prodrug that undergoes intracellular hydrolysis[1].
The C2-(4-Aminophenyl) Group: The para-amino substitution acts as a critical hydrogen bond donor. Compared to unsubstituted phenyl or methoxy-phenyl analogs, the aminophenyl group enhances binding affinity in polar pockets, such as the ubiquinone-binding site of DHODH[2].
Comparative Biological Activity Profiles
To understand the utility of MAQC, it must be benchmarked against its derivatives. Structural modifications at the C4 and C2 positions shift the compound's affinity from efflux pumps to metabolic enzymes or microbial targets.
Table 1: Quantitative Performance Comparison of MAQC and Key Analogs
Scaffold hopping to benzofuran yields potent antitubercular activity without violating Lipinski's rules[6].
Mechanistic Pathways & Workflow Visualizations
The biological divergence of these analogs is driven by their metabolic fate and structural fit. The diagram below illustrates the Structure-Activity Relationship (SAR) logic governing this class of compounds.
Figure 1: Structure-Activity Relationship (SAR) and metabolic logic of MAQC and its primary structural analogs.
Self-Validating Experimental Protocols
To objectively evaluate the performance differences between MAQC and its free acid or amide analogs, rigorous, self-validating assays must be employed. Below are the field-proven methodologies for assessing efflux pump inhibition and enzymatic blockade.
Causality & Rationale: Evaluating ester-based prodrugs like MAQC requires a cell-based system to account for intracellular hydrolysis. We utilize CDCFDA (5-(and-6)-carboxy-2',7'-dichlorofluorescein diacetate) as a substrate. CDCFDA is non-fluorescent and membrane-permeable. Once inside the cell, esterases cleave it into CDF, a fluorescent molecule that is actively pumped out by MRP2. If MAQC successfully inhibits MRP2, CDF accumulates, causing a measurable spike in intracellular fluorescence[1].
Step-by-Step Workflow:
Cell Seeding: Seed A2780/RCIS cells (an MRP2-overexpressing ovarian carcinoma line) in 96-well black, clear-bottom plates at
5×104
cells/well. Incubate overnight at 37°C in 5% CO2.
Compound Incubation: Aspirate media and wash with PBS. Add MAQC and its free-acid analog at varying concentrations (0.1 µM to 100 µM) in transport buffer. Incubate for 2 hours to allow for cellular uptake and esterase-mediated hydrolysis of MAQC.
Substrate Addition: Add 5 µM CDCFDA to all wells. Incubate for exactly 30 minutes at 37°C.
Fluorescence Quantification: Wash cells rapidly three times with ice-cold PBS to halt efflux. Lyse cells using 0.1% Triton X-100. Measure fluorescence (Excitation: 485 nm, Emission: 535 nm) using a microplate reader.
Mandatory Counter-Screen (MTT Assay): Crucial Step. Efflux inhibition can be falsely attributed to compounds that simply cause acute cell death (membrane rupture). Run a parallel MTT viability assay. Normalize all fluorescence data to the cell viability percentage. Exclude any concentration that reduces viability below 85%.
Causality & Rationale: To determine if the C2-(4-aminophenyl) moiety provides superior binding to DHODH compared to unsubstituted analogs, a cell-free enzymatic assay is required. This isolates the direct binding affinity (Ki) from cellular permeability variables[2]. The assay couples the oxidation of dihydroorotate (DHO) to the reduction of 2,6-dichloroindophenol (DCIP), which loses its absorbance at 600 nm upon reduction.
Step-by-Step Workflow:
Buffer Preparation: Prepare assay buffer containing 50 mM Tris-HCl (pH 8.0), 150 mM KCl, 0.1% Triton X-100, and 1 mM ubiquinone (CoQ).
Enzyme-Inhibitor Pre-incubation: Mix 10 nM recombinant human DHODH with varying concentrations of the quinoline analogs. Incubate for 15 minutes at room temperature to allow equilibrium binding.
Reaction Initiation: Add 0.5 mM DHO and 50 µM DCIP to the mixture.
Kinetic Measurement: Immediately monitor the decrease in absorbance at 600 nm for 10 minutes. The rate of color loss is directly proportional to uninhibited DHODH activity. Calculate the IC50 by plotting the initial velocity against the log concentration of the inhibitor.
Conclusion
Methyl 2-(4-aminophenyl)quinoline-4-carboxylate (MAQC) serves as a highly effective, cell-permeable precursor in the 2-arylquinoline class. While its methyl ester configuration dampens direct target affinity in cell-free environments compared to its free-acid counterpart, it excels in cell-based models requiring membrane traversal[1]. Furthermore, the C2-(4-aminophenyl) substitution provides a distinct advantage in H-bond-dependent targets like DHODH[2], whereas scaffold hopping to benzofuran derivatives is necessary to unlock potent antitubercular properties[6].
References
Synthesis and biological evaluation of novel quinoline analogs of ketoprofen as multidrug resistance protein 2 (MRP2) inhibitors. National Center for Biotechnology Information (PMC).
Design, Synthesis, and Biological Evaluation of Potent Quinoline and Pyrroloquinoline Ammosamide Analogues as Inhibitors of Quinone Reductase 2. Journal of Medicinal Chemistry - ACS Publications.
Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. National Center for Biotechnology Information (PMC).
Antitubercular and Cheminformatic Study of Substituted Benzofuran C-2 Coupled Quinoline Carboxylate Analogous. Der Pharma Chemica.
CAS 444151-71-7: 2-(4-aminophenyl)quinoline-4-carboxamide. CymitQuimica.
Design, synthesis, and biological evaluation of 6-methoxy-2-arylquinolines as potential P-glycoprotein inhibitors. Semantic Scholar.
Validating the Anticancer Activity of Novel Quinoline Derivatives: A Comparative Methodological Guide
As the oncology landscape shifts toward multi-targeted therapies, the quinoline scaffold has emerged as a highly privileged, electron-deficient bicyclic aromatic system capable of profound structural functionalization. C...
Author: BenchChem Technical Support Team. Date: March 2026
As the oncology landscape shifts toward multi-targeted therapies, the quinoline scaffold has emerged as a highly privileged, electron-deficient bicyclic aromatic system capable of profound structural functionalization. Clinical successes with quinoline-containing kinase inhibitors (e.g., Bosutinib, Lenvatinib)[1] and camptothecin-derived topoisomerase inhibitors (e.g., Topotecan)[2] have driven a surge in the synthesis of novel quinoline derivatives.
For drug development professionals, the challenge is no longer just synthesizing these compounds, but rigorously validating their mechanistic efficacy against established clinical standards. This guide provides a self-validating methodological framework for evaluating novel quinoline derivatives, comparing their performance against standard-of-care alternatives, and explaining the causality behind critical experimental choices.
Mechanistic Rationale: The Dual-Targeting Paradigm
The therapeutic index of novel quinoline derivatives often stems from their ability to disrupt multiple oncogenic pathways simultaneously. Recent structural optimizations have yielded derivatives that act primarily through two mechanisms:
Topoisomerase I (Top1) Poisoning: Unlike catalytic inhibitors, quinoline-based Top1 poisons trap the transient Top1-DNA cleavage complex, preventing DNA re-ligation and inducing lethal double-strand breaks during replication[3].
Receptor Tyrosine Kinase (RTK) Inhibition: The nitrogen-containing heterocyclic nucleus mimics the adenine ring of ATP, allowing quinoline derivatives to competitively bind the ATP-binding pocket of kinases like EGFR, thereby starving the PI3K/AKT survival pathways[4].
Dual-action mechanism of quinoline derivatives targeting Top1 and RTKs to induce apoptosis.
Comparative Performance Analysis
To establish a baseline, novel quinoline derivatives must be benchmarked against established clinical inhibitors. The table below synthesizes quantitative performance data of recently developed quinoline compounds versus standard alternatives.
Data Interpretation: Compound 28 demonstrates superior Top1 inhibition compared to the inherent chemical limitations of CPT[3], while Compound 8c achieves near-parity with the FDA-approved EGFR inhibitor Erlotinib[4].
Self-Validating Experimental Protocols
A robust validation pipeline must be a self-validating system: biochemical assays prove direct target engagement, while cellular assays confirm phenotypic translation and therapeutic windows.
Protocol A: In Vitro Topoisomerase I DNA Cleavage Assay
The Causality Principle: Why use supercoiled pBR322 plasmid DNA? Top1 naturally relieves torsional strain by creating transient single-strand breaks, relaxing the supercoiled DNA. If a quinoline derivative acts as a Top1 poison[3], it stabilizes the cleavage complex. Subsequent addition of Proteinase K digests the trapped Top1 enzyme, leaving the DNA permanently nicked (open-circular). Because supercoiled DNA migrates rapidly through an agarose gel while open-circular DNA migrates slowly, this differential migration provides definitive, causal proof of direct target engagement, isolating the mechanism from downstream cellular noise.
Step-by-Step Methodology:
Reaction Assembly: In a 20 µL reaction volume, combine 0.25 µg of supercoiled pBR322 DNA, 1X Top1 reaction buffer, and varying concentrations of the quinoline derivative (e.g., 10 nM to 10 µM).
Enzyme Addition: Add 1 unit of recombinant human Topoisomerase I.
Incubation: Incubate the mixture at 37°C for 30 minutes to allow cleavage complex formation.
Complex Trapping: Terminate the reaction by adding 2 µL of 10% SDS to denature the enzyme, followed by 2 µL of Proteinase K (10 mg/mL). Incubate at 50°C for 30 minutes to digest the Top1 protein and release the nicked DNA.
Visualization: Resolve the DNA samples on a 1% agarose gel containing ethidium bromide (0.5 µg/mL) at 100 V for 1 hour. Quantify the accumulation of the slow-migrating open-circular DNA band relative to a Camptothecin positive control.
Protocol B: Cellular Viability and Selectivity Profiling
The Causality Principle: High cytotoxicity in a cancer cell line is scientifically meaningless if the compound is equally toxic to healthy cells. To create a self-validating system, viability assays must be run concurrently on target cancer lines (e.g., HeLa) and non-cancerous lines (e.g., Vero)[2]. The Selectivity Index (SI) is calculated as
IC50(Normal)/IC50(Cancer)
. An SI > 10 confirms that the observed anticancer activity is driven by targeted mechanistic vulnerabilities rather than non-specific chemical toxicity.
Step-by-Step Methodology:
Cell Seeding: Seed cancer cells (e.g., HeLa) and normal cells (e.g., Vero) at a density of
5×103
cells/well in 96-well plates. Incubate overnight at 37°C in 5% CO₂.
Compound Treatment: Treat cells with serial dilutions of the quinoline derivative (0.1 µM to 100 µM) and the reference standard (e.g., Erlotinib or Topotecan) for 48 hours[2].
Metabolic Quantification: Add 20 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours. The causality here relies on mitochondrial succinate dehydrogenase in living cells reducing the yellow MTT tetrazolium to purple formazan crystals.
Solubilization & Reading: Remove the media, dissolve the formazan in 150 µL of DMSO, and measure absorbance at 570 nm.
SI Calculation: Determine the IC₅₀ values using non-linear regression. Calculate the Selectivity Index to validate the therapeutic window.
Sequential self-validating workflow for evaluating the anticancer efficacy of quinoline compounds.
Data Interpretation & Troubleshooting
When validating novel quinoline derivatives, researchers frequently encounter discrepancies between biochemical and cellular data.
High Biochemical Potency but Low Cellular Efficacy: This typically indicates poor membrane permeability or active efflux. Quinoline derivatives are known substrates for P-glycoprotein (P-gp) efflux pumps. Solution: Co-administer with a P-gp inhibitor (e.g., Verapamil) during the cellular assay to isolate the variable of cell permeability.
Precipitation in Media: Quinolines can be highly hydrophobic. If precipitation occurs in the culture media, it creates a false negative for cytotoxicity. Solution: Ensure the final DMSO concentration remains
≤0.5%
and formulate the derivative in a lipid-based nanocarrier or cyclodextrin inclusion complex for in vitro testing.
Unveiling the Promiscuity of the Quinoline Scaffold: A Comparative Guide to Enzyme Cross-Reactivity
As a Senior Application Scientist in early-stage drug discovery, I frequently encounter the "double-edged sword" of privileged scaffolds. The quinoline core is a classic example. Its electron-deficient, fused aromatic ri...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist in early-stage drug discovery, I frequently encounter the "double-edged sword" of privileged scaffolds. The quinoline core is a classic example. Its electron-deficient, fused aromatic ring system makes it an exceptional ATP-mimetic, serving as the backbone for blockbuster tyrosine kinase inhibitors (TKIs) like bosutinib. However, this same planar lipophilicity drives unintended cross-reactivity, complicating selectivity profiling.
This guide provides an objective comparison of quinoline-based enzyme inhibitors, contrasting their primary therapeutic mechanisms against emerging off-target liabilities. We will explore how subtle structural modifications shift a molecule from a highly selective kinase inhibitor to a promiscuous DNA intercalator.
The Spectrum of Quinoline Cross-Reactivity: Kinases to Epigenetics
1.1. Generational TKIs and Clinical Cross-Intolerance
Bosutinib, a second-generation TKI, was rationally designed to target SRC and ABL kinases in chronic myeloid leukemia (CML)[1]. Clinical profiling reveals a fascinating dichotomy: while bosutinib exhibits low cross-reactivity with first-generation TKIs regarding severe cutaneous adverse reactions (e.g., Stevens-Johnson Syndrome) 2[2], it introduces unique off-target pulmonary toxicities, such as pleural effusion 3[3]. This highlights that even within the highly conserved ATP-binding pocket of the kinome, the quinoline core can be tuned to bypass specific resistance mutations while inadvertently engaging novel off-targets.
1.2. Shifting Selectivity: The NAK Family
Recent library screenings of 4,6-disubstituted quinolines have identified profound cross-reactivity with the Numb-associated kinase (NAK) family. Specifically, compounds originally designed for broad kinase inhibition demonstrated unexpected, low-nanomolar affinity for cyclin G-associated kinase (GAK), a critical target in Ewing Sarcoma 4[4]. The causality here lies in the substitution pattern: adding bulky moieties at the C-4 and C-6 positions sterically hinders binding to typical SRC/ABL hinge regions, redirecting the molecule to the deeper hydrophobic pocket of GAK.
1.3. The Epigenetic Leap: DNA Intercalation
Perhaps the most striking cross-reactivity of the quinoline scaffold is its ability to inhibit non-kinase, DNA-interacting enzymes. Recent studies demonstrate that quinoline analogs bearing methylamine or methylpiperazine additions (e.g., Compound 11) inhibit human DNA methyltransferase 1 (DNMT1) and bacterial CamA at low micromolar concentrations 5[5]. The mechanism is not direct active-site inhibition; rather, the planar quinoline intercalates into the DNA minor groove. This intercalation physically distorts the DNA substrate, triggering a conformational shift that displaces the enzyme's catalytic domain.
Quantitative Comparison of Quinoline Inhibitors
To objectively assess these alternatives, we must compare their primary potencies against their cross-reactive liabilities.
Compound Class
Representative Drug / Molecule
Primary Target
Primary IC₅₀
Major Cross-Reactive Target
Cross-Reactive IC₅₀
Mechanism of Cross-Reactivity
2nd-Gen TKI
Bosutinib
SRC / ABL
1–2 nM
Pulmonary off-targets
N/A (Clinical AE)
ATP-mimetic binding to off-target kinases
4,6-Disubstituted
Compound 3a
GAK (NAK Family)
12 nM
Broad Kinome (Weak)
>10 µM
Hydrophobic pocket engagement
Methylpiperazine-Quinoline
Compound 11
DNMT1 / CamA
~2–4 µM
RNA Polymerases / BER Glycosylases
~5–10 µM
DNA Minor Groove Intercalation
Visualizing the Divergent Pathways
Divergent molecular interactions of the quinoline scaffold leading to distinct phenotypic outcomes.
Experimental Methodologies for Cross-Reactivity Profiling
To rigorously map the promiscuity of a novel quinoline derivative, we employ a tiered, self-validating workflow. The causality behind this design is efficiency: we first use thermodynamics to cast a wide net, followed by kinetics to quantify affinity, and finally biophysics to rule out substrate sequestration.
Workflow for evaluating quinoline cross-reactivity across kinase and non-kinase targets.
Protocol 1: High-Throughput Kinome Profiling via Thermal Shift Assay (TSA)
Causality: When a quinoline inhibitor binds to a kinase, it displaces water molecules from the ATP-binding pocket, thermodynamically stabilizing the folded protein. TSA measures this stabilization as a shift in melting temperature (ΔTm), allowing rapid identification of off-target binding without requiring specific substrates for every kinase in the panel.
Self-Validating System: The assay must prove its own dynamic range. We include DMSO as a vehicle control (establishing the baseline Tm) and a pan-kinase inhibitor (e.g., Staurosporine) as a positive control to establish the maximum theoretical ΔTm for the system.
Step-by-Step Methodology:
Preparation: Dilute the recombinant kinase panel to 2 µM in assay buffer (20 mM HEPES pH 7.5, 150 mM NaCl, 1 mM DTT).
Dye Addition: Add SYPRO Orange dye (final concentration 5X) to the protein mixture.
Compound Dispensing: Transfer 19 µL of the protein-dye mixture to a 384-well PCR plate. Add 1 µL of the quinoline compound (final concentration 10 µM).
Controls: Include wells with 1 µL DMSO (Negative Control) and 1 µL Staurosporine (10 µM, Positive Control).
Thermal Melt: Run the plate in a qPCR machine, ramping from 25°C to 95°C at 0.05°C/sec, continuously monitoring fluorescence (Ex: 490 nm, Em: 530 nm).
Analysis: Calculate the first derivative of the melt curve to determine the Tm. A ΔTm > 5°C relative to the DMSO control is flagged as a cross-reactive hit.
Protocol 2: Isothermal Titration Calorimetry (ITC) for DNA Intercalation
Causality: If a quinoline compound inhibits a DNA-acting enzyme like DNMT1, we must determine if it binds the enzyme directly or sequesters the DNA substrate. ITC measures the heat released or absorbed during binding events. By titrating the compound into DNA alone versus enzyme alone, we can definitively assign the mechanism of cross-reactivity.
Self-Validating System: A water-to-water titration is performed first to account for the heat of dilution. The protocol validates itself by requiring a lack of thermal signature when the compound is titrated against the isolated enzyme, proving the inhibition is strictly substrate-mediated.
Step-by-Step Methodology:
Sample Dialysis: Dialyze the target DNA oligonucleotide (e.g., 19-bp duplex) and the quinoline compound into the exact same buffer (10 mM Tris-HCl pH 7.4, 50 mM NaCl) overnight to minimize buffer mismatch heats.
Cell Loading: Load the ITC sample cell with 300 µL of the DNA duplex (10 µM).
Syringe Loading: Load the injection syringe with the quinoline compound (100 µM).
Titration: Perform 20 injections of 2 µL each at 25°C, with a 120-second spacing between injections to allow the baseline to stabilize.
Orthogonal Run: Repeat the experiment, but load the sample cell with the isolated DNMT1 enzyme (10 µM) instead of DNA.
Data Fitting: Subtract the heat of dilution (determined by titrating the compound into buffer). Fit the integrated heat data to a one-set-of-sites model to extract the dissociation constant (Kd). True intercalators will show a strong binding isotherm with DNA, but a flat line with the isolated enzyme.
References
Bosutinib-Induced Stevens-Johnson Syndrome and Evidence of Tolerance to a Structurally Dissimilar Tyrosine Kinase Inhibitor.PubMed Central (PMC).
Quinoline-based compounds can inhibit diverse enzymes th
New Quinoline Kinase Inhibitors With Good Selectivity for NAK Kinases and Anti-Tumor Activity Against Ewing Sarcoma.PubMed.
Bosutinib-Induced Pleural Effusion—Class Effect and Cross-Intolerance to All Tyrosine Kinase Inhibitors.MDPI.
Safety and efficacy of second-line bosutinib for chronic phase chronic myeloid leukemia over a five-year period.
Comparing the efficacy of quinoline vs. quinolone antibacterial agents
Comparative Efficacy of Quinoline vs. Quinolone Antibacterial Agents: A Mechanistic and Methodological Guide Executive Summary While quinolones and quinolines share a similar bicyclic aromatic core, their applications an...
Author: BenchChem Technical Support Team. Date: March 2026
Comparative Efficacy of Quinoline vs. Quinolone Antibacterial Agents: A Mechanistic and Methodological Guide
Executive Summary
While quinolones and quinolines share a similar bicyclic aromatic core, their applications and mechanisms of action in modern antibacterial therapy diverge entirely. Quinolones are established, broad-spectrum agents that induce lethal DNA damage. Conversely, specific quinoline derivatives have recently emerged as highly targeted inhibitors of bacterial bioenergetics. This guide provides an in-depth comparison of their efficacy, mechanistic causality, and the self-validating experimental protocols required to profile their activity.
Mechanistic Divergence & Target Causality
Quinolones: Disruption of DNA Topology
Quinolones exert their bactericidal effect by targeting two essential bacterial type II topoisomerases:1[1]. DNA gyrase is responsible for introducing negative supercoils into DNA to relieve torsional strain ahead of the replication fork. Quinolones do not merely inhibit these enzymes; they bind to the enzyme-DNA complex, 2[2]. This stabilization prevents the re-ligation of the cleaved DNA strands, leading to the accumulation of double-strand breaks, replication fork arrest, and rapid cell death.
Quinolines: Collapse of Bacterial Bioenergetics
Historically recognized as antimalarials, diarylquinolines like bedaquiline have redefined the quinoline class as potent antibacterial agents. Instead of targeting DNA, these quinolines3[3]. The highly lipophilic quinoline core penetrates the bacterial envelope and binds specifically to the membrane-embedded c-ring of the ATP synthase,4[4]. This binding physically stalls the proton-driven rotation of the c-ring, uncoupling the proton motive force from ATP synthesis, and leading to catastrophic ATP depletion.
Divergent bactericidal mechanisms of quinolones (DNA damage) and quinolines (ATP depletion).
Comparative Efficacy and Pharmacological Profile
To objectively compare these two classes, their spectrum of activity and typical efficacy metrics are summarized below.
Experimental Validation: Methodologies for Efficacy Profiling
Validating the efficacy of these agents requires robust, self-validating experimental systems. Below are the definitive protocols for determining baseline efficacy and confirming target-specific causality.
Protocol A: Minimum Inhibitory Concentration (MIC) via CLSI Broth Microdilution
This protocol establishes the baseline in vitro antibacterial efficacy,7[7].
Inoculum Preparation: Isolate distinct colonies from an agar plate and suspend them in sterile saline.8[8].
Causality: The 0.5 McFarland standard corresponds to approximately 1.5 × 10^8 CFU/mL. This strict standardization is critical to prevent the "inoculum effect," where an artificially high bacterial density overwhelms the drug concentration, leading to false-positive resistance readouts.
Serial Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of the quinolone or quinoline compound in Cation-Adjusted Mueller-Hinton Broth (CAMHB).
Causality: CAMHB is utilized because it contains tightly controlled levels of calcium and magnesium, which are necessary for the proper structural integrity of bacterial outer membranes and ensure consistent drug permeability.
Inoculation & Incubation: Add the standardized bacterial suspension to each well to achieve a final concentration of 5 × 10^5 CFU/mL. 8[8].
Readout: Determine the MIC as the lowest concentration of the drug that completely inhibits visible bacterial growth (quantified via OD600 using a microplate reader).
CLSI-compliant broth microdilution workflow for MIC determination.
Protocol B: Target Validation via Inverted Membrane Vesicle (IMV) ATP Synthase Assay
Because quinolines target membrane-bound bioenergetics, standard MIC assays cannot confirm their specific mechanism of action. This assay isolates the target complex in a functional state.
IMV Preparation: Harvest bacterial cells and lyse them using a French press or sonication.
Causality: In intact cells, the F1 catalytic domain of ATP synthase faces the cytoplasm, making it inaccessible to exogenous ATP or detection reagents. Physical disruption causes the membrane fragments to spontaneously reseal inside-out. This topological inversion exposes the F1 domain to the extra-vesicular assay buffer, allowing direct biochemical manipulation.
Reaction Initiation: Suspend the IMVs in a buffer containing ADP, inorganic phosphate (Pi), and NADH (to drive the electron transport chain and establish a proton gradient).
Drug Incubation: Introduce the quinoline compound and incubate for 10 minutes.
Bioluminescence Readout: Add a luciferin-luciferase reagent.
Causality: If the quinoline successfully inhibits the c-ring, ATP synthesis is halted. The luciferase enzyme requires ATP to oxidize luciferin; therefore, a decrease in luminescence directly correlates with the compound's inhibitory efficacy on the ATP synthase.
Structure-Activity Relationship (SAR) Insights
The structural evolution of these agents dictates their clinical utility. For quinolones,5[5] was a watershed moment, dramatically increasing both cell wall penetration and the affinity for the DNA gyrase cleavage complex.
Conversely, the efficacy of antibacterial quinolines relies heavily on their lipophilicity. The diarylquinoline structure allows the molecule to partition into the bacterial lipid bilayer, where it acts as a wedge, physically blocking the rotation of the ATP synthase c-ring. Future drug development is currently focused on modifying the quinoline scaffold to bypass efflux pumps in Gram-negative bacteria, 4[4].
References
1.[1] Title: Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance
Source: nih.gov
URL:
2.[5] Title: An In-depth Technical Guide on the Structure-Activity Relationship (SAR) of Quinolone Antibacterial Agents
Source: benchchem.com
URL:
3.[2] Title: Overview of antibiotics against S. aureus: mechanisms of action and adaptive resistance
Source: scholasticahq.com
URL:
4.[3] Title: Re-Understanding the Mechanisms of Action of the Anti-Mycobacterial Drug Bedaquiline
Source: nih.gov
URL:
5.[4] Title: Quinoline ATP Synthase Inhibitors with Activity Against Multidrug Resistant Acinetobacter baumannii and Pseudomonas aeruginosa
Source: nih.gov
URL:
6.[7] Title: M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically
Source: clsi.org
URL:
7.[6] Title: Quinoline Compounds Targeting the c-Ring of ATP Synthase Inhibit Drug-Resistant Pseudomonas aeruginosa
Source: acs.org
URL:
8.[8] Title: Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method
Source: protocols.io
URL:
A Head-to-Head Comparison of SIRT3 Inhibitors: A Guide for Researchers
In the landscape of cellular metabolism and disease, Sirtuin 3 (SIRT3) has emerged as a critical regulator of mitochondrial function. As the primary NAD+-dependent deacetylase within the mitochondria, SIRT3 orchestrates...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of cellular metabolism and disease, Sirtuin 3 (SIRT3) has emerged as a critical regulator of mitochondrial function. As the primary NAD+-dependent deacetylase within the mitochondria, SIRT3 orchestrates key metabolic processes, including the tricarboxylic acid (TCA) cycle, fatty acid oxidation, and oxidative stress response.[1][2] Its dual role as a tumor suppressor in some cancers and a promoter in others has made it a compelling target for therapeutic development.[3][4]
This guide provides a head-to-head comparison of prominent SIRT3 inhibitors, offering researchers, scientists, and drug development professionals a detailed overview of their performance, supported by experimental data. We will delve into the potency, selectivity, and cellular effects of these compounds, providing the necessary context and methodologies to aid in the selection of the most appropriate tool for your research needs.
The Central Role of SIRT3 in Mitochondrial Homeostasis
SIRT3's function is intrinsically linked to the metabolic state of the cell.[1] It deacetylates and activates a host of mitochondrial proteins, thereby maintaining energy homeostasis and mitigating oxidative damage. A key target of SIRT3 is Manganese Superoxide Dismutase (MnSOD or SOD2), a critical antioxidant enzyme that converts superoxide radicals into hydrogen peroxide.[5] By deacetylating and activating MnSOD, SIRT3 plays a vital role in cellular defense against reactive oxygen species (ROS). The inhibition of SIRT3, therefore, has profound effects on mitochondrial function and cellular fate.
Below is a simplified representation of the SIRT3 signaling pathway, highlighting its central role in mitochondrial deacetylation and the regulation of key downstream targets.
Caption: SIRT3 deacetylates key mitochondrial enzymes, promoting metabolic function and antioxidant defense.
Comparative Analysis of SIRT3 Inhibitors
The development of potent and selective SIRT3 inhibitors has been challenging due to the high structural similarity among the class I sirtuins (SIRT1, SIRT2, and SIRT3).[5] However, several small molecules have been identified with varying degrees of potency and selectivity. The following table provides a head-to-head comparison of some of the most commonly used SIRT3 inhibitors.
Note: IC50 values can vary between studies due to different assay conditions. The conflicting values for 3-TYP highlight this variability.
Experimental Protocols for Inhibitor Characterization
To rigorously evaluate the efficacy and mechanism of a SIRT3 inhibitor, a series of well-controlled experiments are essential. The following section provides detailed, step-by-step protocols for key assays in SIRT3 inhibitor research.
In Vitro SIRT3 Enzymatic Activity Assay (Fluorometric)
This assay directly measures the ability of a compound to inhibit the deacetylase activity of recombinant SIRT3. The principle involves the deacetylation of a fluorogenic peptide substrate, which is then cleaved by a developer to release a fluorescent signal.
Causality Behind Experimental Choices: The use of a fluorogenic substrate provides a sensitive and continuous readout of enzyme activity, making it suitable for high-throughput screening and determination of inhibitor potency (IC50). Including NAD+ is critical as it is an essential co-substrate for sirtuin activity.[13]
Caption: Workflow for a fluorometric SIRT3 enzymatic activity assay.
Step-by-Step Protocol:
Reagent Preparation: Prepare assay buffer, recombinant human SIRT3, a fluorogenic acetylated peptide substrate, NAD+, and the inhibitor to be tested at various concentrations.
Reaction Setup: In a 96-well plate, add the assay buffer, NAD+ solution, and the fluorogenic peptide substrate to each well.
Inhibitor Addition: Add serial dilutions of the test inhibitor to the appropriate wells. Include a vehicle control (e.g., DMSO) and a positive control inhibitor (e.g., Nicotinamide).
Enzyme Addition: Initiate the reaction by adding a fixed concentration of recombinant SIRT3 to all wells except for a no-enzyme control.
Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 60-90 minutes) to allow for the enzymatic reaction to proceed.
Development: Stop the reaction and generate the fluorescent signal by adding a developer solution to each well.
Signal Detection: Incubate at room temperature for 30 minutes and then measure the fluorescence using a microplate reader at the appropriate excitation and emission wavelengths (e.g., Ex: 360 nm, Em: 460 nm).
Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control and plot the results to determine the IC50 value.
Western Blot for Cellular SIRT3 Target Engagement (MnSOD Acetylation)
This assay assesses whether an inhibitor can engage SIRT3 within a cellular context, leading to an increase in the acetylation of its downstream targets, such as MnSOD at lysine 68 (K68).
Causality Behind Experimental Choices: Western blotting provides a semi-quantitative method to visualize changes in the post-translational modification of a specific protein. By comparing the ratio of acetylated MnSOD to total MnSOD, one can infer the intracellular activity of the SIRT3 inhibitor. Using a loading control (e.g., β-actin or GAPDH) is crucial for normalizing protein levels across samples.
Step-by-Step Protocol:
Cell Culture and Treatment: Plate cells (e.g., HEK293T, HeLa, or a relevant cancer cell line) and allow them to adhere. Treat the cells with the SIRT3 inhibitor at various concentrations and for a specified duration (e.g., 12-24 hours). Include a vehicle-treated control group.
Cell Lysis: Harvest the cells and lyse them in a suitable lysis buffer (e.g., RIPA buffer) containing protease and deacetylase inhibitors (e.g., Trichostatin A and Nicotinamide) to preserve the acetylation status of proteins.
Protein Quantification: Determine the protein concentration of each lysate using a standard method like the BCA assay to ensure equal loading.
SDS-PAGE and Transfer: Separate the protein lysates by SDS-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer them to a PVDF or nitrocellulose membrane.
Immunoblotting:
Block the membrane with a suitable blocking buffer (e.g., 5% BSA in TBST) for 1 hour at room temperature.
Incubate the membrane overnight at 4°C with a primary antibody specific for acetylated MnSOD (e.g., anti-Ac-MnSOD-K68).
Wash the membrane and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.
Detect the signal using an enhanced chemiluminescence (ECL) substrate.
Stripping and Re-probing: To normalize for protein levels, the membrane can be stripped and re-probed with antibodies against total MnSOD and a loading control like β-actin.
Densitometry Analysis: Quantify the band intensities to determine the relative increase in MnSOD acetylation upon inhibitor treatment.
Cellular Thermal Shift Assay (CETSA) for Target Engagement
CETSA is a powerful technique to confirm direct binding of an inhibitor to its target protein in a cellular environment. The principle is that ligand binding stabilizes the target protein, increasing its melting temperature.
Causality Behind Experimental Choices: This method provides direct evidence of target engagement in intact cells, which is a critical step in validating a drug's mechanism of action. The temperature gradient is used to create a melting curve for the target protein, and a shift in this curve upon inhibitor treatment indicates a direct interaction.
Caption: Workflow for confirming inhibitor-target binding using CETSA.
Step-by-Step Protocol:
Cell Treatment: Treat cultured cells with the test inhibitor or vehicle control for a defined period (e.g., 1 hour).
Heating: After treatment, divide the cell suspension into several aliquots and heat them individually at different temperatures (e.g., a gradient from 45°C to 69°C) for a short duration (e.g., 3-5 minutes).
Lysis: Lyse the heated cells using freeze-thaw cycles to release the cellular proteins.
Separation of Soluble Fraction: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.
Analysis of Soluble Protein: Carefully collect the supernatant containing the soluble proteins. Analyze the amount of soluble SIRT3 remaining at each temperature point using Western blotting, as described in the previous protocol.
Data Analysis: Plot the amount of soluble SIRT3 as a function of temperature for both the inhibitor-treated and vehicle-treated samples. A shift in the melting curve to higher temperatures in the presence of the inhibitor confirms target engagement.
Conclusion and Future Perspectives
The field of SIRT3 inhibitor development is rapidly evolving, with a continuous search for compounds with higher potency and improved isoform selectivity. The methodologies described in this guide provide a robust framework for the characterization and comparison of these inhibitors. While pan-sirtuin inhibitors like Tenovin-6 have their applications, the development of highly selective SIRT3 inhibitors such as SIRT3-IN-1 and molecules with targeted delivery like YC8-02 and SJ-106C will be crucial for dissecting the specific roles of SIRT3 in health and disease and for advancing new therapeutic strategies. The choice of inhibitor will ultimately depend on the specific research question, whether it be elucidating a fundamental biological mechanism or assessing a potential therapeutic intervention.
References
Zhang, J., Honggang, X., Liu, J., & Liu, B. (2020). Mitochondrial Sirtuin 3: New emerging biological function and therapeutic target. Theranostics, 10(18), 8315–8341. [Link]
Madsen, A. S., Olsen, C. A., & Steegborn, C. (2021). Mitochondria-targeted inhibitors of the human SIRT3 lysine deacetylase. Chemical Science, 12(10), 3743–3753. [Link]
ResearchGate. (2021). Potential therapeutic strategies of representative SIRT3 inhibitors... Retrieved from [Link]
Guan, X., Lin, P., & Riordan, J. F. (2014). Mechanism of Inhibition of the Human Sirtuin Enzyme SIRT3 by Nicotinamide: Computational and Experimental Studies. PLoS ONE, 9(9), e107324. [Link]
ResearchGate. (2021). Structure-activity relationship of inhibitors against SIRT1-3. (A)... Retrieved from [Link]
Li, J., et al. (2024). A medicinal chemistry perspective on SIRT3 modulators in disease treatment. European Journal of Medicinal Chemistry, 265, 116084. [Link]
Galli, M., et al. (2024). Current Trends in Sirtuin Activator and Inhibitor Development. International Journal of Molecular Sciences, 25(5), 2998. [Link]
Schiedel, M., et al. (2011). Structure-based development of novel sirtuin inhibitors. Bioorganic & Medicinal Chemistry, 19(21), 6333-6343. [Link]
Chen, Y., et al. (2022). The Role and Therapeutic Perspectives of Sirtuin 3 in Cancer Metabolism Reprogramming, Metastasis, and Chemoresistance. Frontiers in Oncology, 12, 868311. [Link]
Jana, S., et al. (2024). A Mitochondria-Targeting SIRT3 Inhibitor with Activity against Diffuse Large B Cell Lymphoma. Journal of Medicinal Chemistry. [Link]
ResearchGate. (2016). Sirtuin-3 (SIRT3) inhibitor LC-0296 enhances the sensitivity of head... Retrieved from [Link]
ResearchGate. (2021). SIRT3 in cancer cell. SIRT3 can limit ROS levels in cancer... Retrieved from [Link]
ResearchGate. (2021). Mitochondria-targeted inhibitors of the human SIRT3 lysine deacetylase. Retrieved from [Link]
Zhang, Y., et al. (2022). The Double-Edged Sword of SIRT3 in Cancer and Its Therapeutic Applications. Frontiers in Pharmacology, 13, 866378. [Link]
Wang, Y., et al. (2024). Mitochondrial Sirtuins in Cancer: A Revisited Review from Molecular Mechanisms to Therapeutic Strategies. Cancers, 16(5), 947. [Link]
Zhang, J., et al. (2020). Mitochondrial Sirtuin 3: New emerging biological function and therapeutic target. Theranostics, 10(18), 8315-8341. [Link]
Reproducibility of Methyl 2-(4-aminophenyl)quinoline-4-carboxylate synthesis
An In-Depth Guide to the Reproducible Synthesis of Methyl 2-(4-aminophenyl)quinoline-4-carboxylate Authored by a Senior Application Scientist This guide provides a comprehensive comparison of two robust and reproducible...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Guide to the Reproducible Synthesis of Methyl 2-(4-aminophenyl)quinoline-4-carboxylate
Authored by a Senior Application Scientist
This guide provides a comprehensive comparison of two robust and reproducible synthetic routes to Methyl 2-(4-aminophenyl)quinoline-4-carboxylate, a key scaffold in medicinal chemistry and materials science. As researchers and drug development professionals, the ability to reliably synthesize target molecules is paramount. This document moves beyond a simple recitation of steps to offer a comparative analysis grounded in mechanistic insights and practical considerations, ensuring you can select and execute the optimal protocol for your laboratory's needs.
The quinoline core, particularly 2-aryl-quinoline-4-carboxylic acid derivatives, is a privileged structure in drug discovery, exhibiting a wide array of biological activities including antimicrobial, antitumor, and antimalarial properties.[1][2][3] The target molecule of this guide, with its specific substitution pattern, represents a valuable building block for generating compound libraries for screening and further functionalization.
We will dissect two distinct and classic approaches for constructing the quinoline core, followed by the necessary functional group manipulations to arrive at the final product:
Method A: The Doebner Reaction Pathway. A three-component, one-pot reaction to form the quinoline ring.
Method B: The Pfitzinger Reaction Pathway. A condensation reaction starting from isatin.
Both methods converge on a common intermediate, which then undergoes identical downstream processing. The critical difference lies in the initial ring-forming strategy, which has significant implications for starting material selection, reaction conditions, and overall efficiency.
Method A: The Doebner Reaction Pathway
The Doebner reaction is a powerful multicomponent synthesis that constructs quinoline-4-carboxylic acids from an aniline, an aldehyde, and pyruvic acid in a single step.[1][4] To circumvent potential side reactions involving a free amine, our protocol utilizes a nitro-protected benzaldehyde, which is later reduced.
Causality and Mechanistic Insight
The reaction proceeds via the initial formation of a Schiff base (imine) from the condensation of aniline and 4-nitrobenzaldehyde. Pyruvic acid then adds to this imine, followed by an intramolecular electrophilic cyclization onto the aniline ring and subsequent oxidation to yield the aromatic quinoline system.[4] The use of an acid catalyst, such as p-toluenesulfonic acid (p-TSA), facilitates both the imine formation and the cyclization steps.[5]
Experimental Workflow: Doebner Reaction
The overall workflow for the Doebner-based synthesis is depicted below.
Benchmarking Novel Quinoline-Based Kinase Inhibitors Against Established Clinical Standards: A Comprehensive Guide
As a Senior Application Scientist, I frequently encounter the challenge of distinguishing genuinely promising novel chemotypes from those that merely exhibit assay interference or off-target toxicity. The quinoline and q...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I frequently encounter the challenge of distinguishing genuinely promising novel chemotypes from those that merely exhibit assay interference or off-target toxicity. The quinoline and quinazoline scaffolds remain privileged structures in oncology drug discovery, particularly for targeting receptor tyrosine kinases (RTKs) like the Epidermal Growth Factor Receptor (EGFR) (1)[1]. However, the transition from in silico hits to viable clinical candidates requires rigorous, multi-tiered benchmarking against established clinical standards such as Erlotinib, Gefitinib, and Lenvatinib.
This guide provides an objective, data-driven framework for evaluating new quinoline derivatives. We will dissect the causality behind our assay choices, ensuring that every protocol described acts as a self-validating system to confirm on-target efficacy and cellular target engagement.
Mechanistic Rationale and Pathway Inhibition
Quinoline-based inhibitors typically function as ATP-competitive antagonists, binding to the highly conserved kinase domain of EGFR. By occupying the ATP-binding pocket, these compounds prevent the transphosphorylation of the receptor's intracellular tyrosine residues. This competitive exclusion uncouples the receptor from downstream pro-survival cascades, notably the PI3K/AKT and MAPK/ERK pathways, ultimately driving the cancer cell toward apoptosis.
Mechanism of action for quinoline-based EGFR inhibitors blocking downstream survival pathways.
Quantitative Benchmarking: Novel Derivatives vs. Clinical Standards
When evaluating novel quinoline compounds, we must benchmark their biochemical IC50 and cellular anti-proliferative (GI50) metrics against known drugs. Recent literature highlights several promising derivatives. For instance, compound 6d demonstrates an EGFR IC50 of 0.069 µM, closely rivaling Erlotinib's 0.045 µM (1)[1]. Similarly, 2-Methylquinoline-6-Sulfonic Acid and compound 45a show sub-micromolar efficacy but require further optimization to match the potency of established clinical standards (2)[2].
Compound
Target Kinase
Biochemical IC50 (µM)
Cellular Efficacy (µM)
Reference Drug
Ref Drug Bio IC50 (µM)
Compound 6d
EGFR
0.069 ± 0.004
0.789 (NCI-H460)
Erlotinib
0.045 ± 0.003
Compound 45a
EGFR / VEGFR
0.13 / 0.56
31.23 (HT-29)
Gefitinib
~0.033
2-Methylquinoline-6-Sulfonic Acid
EGFR
~0.150
Pending
Erlotinib
0.045
Compound 30
ENPP1 / Kinases
0.008
0.0015 (MDA-MB-231)
STF-1623
< 0.002
Data synthesized from recent structure-activity relationship (SAR) studies on quinoline/quinazoline derivatives[1][2][3].
To generate the data above, we employ a two-tiered testing funnel. We begin with a cell-free biochemical assay to establish intrinsic binding affinity, followed by a live-cell target engagement assay to confirm biological relevance.
Experimental workflow for benchmarking novel kinase inhibitors from biochemical to cellular assays.
Protocol A: In Vitro Biochemical Kinase Assay (ADP-Glo™)
Rationale & Causality: We utilize the ADP-Glo™ assay because it measures ADP formed from the kinase reaction, providing a universal, self-validating luminescent readout independent of specific antibodies or radioisotopes (2)[2]. By titrating ATP at its Michaelis-Menten constant (
Km
) for the specific kinase, we ensure that the assay is highly sensitive to ATP-competitive quinoline inhibitors.
Step-by-Step Procedure:
Compound Preparation: Serially dilute the test compound (e.g., 2-Methylquinoline-6-Sulfonic Acid) and the benchmark drug (Erlotinib) in DMSO to create a 10-point, 3-fold dilution series.
Enzyme-Inhibitor Pre-incubation: Add 1 µL of the diluted compound to 384-well plates. Add 4 µL of kinase reaction buffer containing recombinant human EGFR enzyme. Causality: Incubating for 10 minutes at room temperature allows the compound to reach binding equilibrium before substrate competition begins.
Reaction Initiation: Initiate the reaction by adding 5 µL of a solution containing ATP (at
Km
) and the polypeptide substrate (e.g., Poly-Glu-Tyr). Incubate for 60 minutes.
Signal Generation: Stop the reaction by adding 5 µL of ADP-Glo™ Reagent to deplete unreacted ATP (40-minute incubation). Then, add 10 µL of Kinase Detection Reagent to convert the generated ADP back to ATP, driving a luciferase-mediated luminescence reaction (30-minute incubation).
Data Analysis: Measure luminescence using a microplate reader. Lower luminescence correlates with higher inhibition. Fit the data to a four-parameter logistic curve to calculate the biochemical IC50.
Rationale & Causality: Biochemical assays often fail to capture high-affinity Type II (DFG-out) conformations and do not account for cellular permeability, efflux pumps, or physiological ATP concentrations (which reside in the millimolar range within cells) (4)[4]. The NanoBRET target engagement assay solves this by measuring competitive binding in intact, live cells, providing a biologically relevant selectivity profile.
Step-by-Step Procedure:
Transfection: Transfect HEK293 cells with a plasmid encoding the EGFR kinase domain fused to NanoLuc® luciferase. Plate the cells in 96-well or 384-well formats.
Tracer Addition: Introduce a cell-permeable fluorescent NanoBRET tracer that reversibly binds to the EGFR ATP pocket. Causality: The proximity of the bound tracer to the NanoLuc tag generates a baseline Bioluminescence Resonance Energy Transfer (BRET) signal.
Compound Treatment: Add the serially diluted quinoline test compounds and benchmark drugs. Incubate for 2 hours.
Competition & Readout: If the test compound penetrates the cell and binds EGFR, it displaces the fluorescent tracer, causing a dose-dependent decrease in the BRET signal.
Validation: Calculate the cellular IC50. A compound that shows a strong biochemical IC50 but a poor cellular IC50 likely suffers from poor membrane permeability or high efflux liability, signaling the need for further medicinal chemistry optimization.
Conclusion
Benchmarking novel quinoline compounds requires a holistic approach that bridges the gap between isolated enzyme kinetics and complex cellular environments. By utilizing self-validating protocols like ADP-Glo and NanoBRET, researchers can confidently identify lead compounds that truly rival established clinical standards, ensuring that only the most robust candidates advance to in vivo models.
References
A Comparative Benchmarking Guide to Kinase Inhibitors: Evaluating 2-Methylquinoline-6-Sulfonic Acid Against Established EGFR Inhibitors. BenchChem. 2
Recent Glimpse into Quinazoline-Based EGFR Kinase Inhibitors for Cancer Therapy. Orient J Chem. 1
Cellular Selectivity Analyses Reveal Distinguishing Profiles for Type II Kinase Inhibitors. BioRxiv. 4
Design, Synthesis, and Pharmacological Evaluation of Quinazoline and Quinoline Derivatives as Potent ENPP1 Inhibitors for Cancer Immunotherapy. ACS Publications. 3
Bridging the Divide: A Comparative Guide to Validating In vitro Results with In vivo Models for Quinoline Drugs
Introduction: The Quinoline Promise and the In Vivo Reality The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a vast array of therapeutic agents. From the life-saving antima...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Quinoline Promise and the In Vivo Reality
The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a vast array of therapeutic agents. From the life-saving antimalarial chloroquine to potent anticancer agents and broad-spectrum fluoroquinolone antibiotics, these heterocyclic compounds have demonstrated immense therapeutic potential in laboratory settings.[1] Quinoline derivatives often exhibit impressive nanomolar efficacy against cancer cell lines, parasites, or bacteria in vitro.[2][3] However, the journey from a promising result in a petri dish to a clinically effective drug is fraught with challenges. The transition from a controlled in vitro environment to the complex, dynamic setting of a living organism—in vivo—is the crucible where most drug candidates fail.
This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for designing and executing robust in vivo validation studies for quinoline-based drugs. We will move beyond simple procedural lists to explore the causality behind experimental choices, ensuring that every protocol is a self-validating system. Our objective is to bridge the translational gap by establishing a clear, logical, and data-driven pathway from the benchtop to preclinical animal models.
The In Vitro-In Vivo Disconnect: Why Promising Compounds Falter
The discrepancy between in vitro potency and in vivo efficacy is a well-documented hurdle in drug development. For quinoline drugs, this disconnect often stems from three critical areas:
Pharmacokinetics (PK): This is what the body does to the drug. A compound may be highly potent in vitro but fail in vivo due to poor absorption from the gut, rapid metabolism into inactive forms by liver enzymes (like cytochrome P450s), failure to distribute to the target tissue (e.g., a solid tumor or an infected organ), or rapid excretion.[4][5] Many quinolones, for instance, exhibit variable oral bioavailability.[4]
Pharmacodynamics (PD): This is what the drug does to the body. The drug must not only reach its target (e.g., bacterial DNA gyrase, topoisomerase II in cancer cells) but do so at a concentration sufficient to exert its therapeutic effect over time.[2][4] The efficacy of fluoroquinolones, for example, is concentration-dependent and best predicted by the ratio of the Area Under the Curve (AUC) to the Minimum Inhibitory Concentration (MIC), an integrated measure of exposure and potency.[4][6]
Toxicity: A living organism can manifest toxicities that are impossible to predict from cell culture experiments. A quinoline derivative might be selectively lethal to cancer cells in vitro but cause unacceptable damage to the liver, kidneys, or other organs in vivo.[7][8]
The ultimate goal is to establish a predictive mathematical relationship between laboratory results and organism-level outcomes, a concept known as In Vitro-In Vivo Correlation (IVIVC).[9][10] A successful IVIVC allows in vitro tests to serve as reliable surrogates for in vivo performance, dramatically accelerating development and reducing the need for extensive animal testing.[11][12]
Designing a Robust In Vivo Validation Strategy
A successful validation strategy is built on three pillars: appropriate model selection, integrated pharmacokinetic/pharmacodynamic assessment, and rigorous toxicity evaluation.
Caption: High-level workflow from in vitro discovery to in vivo validation.
Pillar 1: Selecting the Right Animal Model
The choice of animal model is the most critical decision in the validation process and is dictated entirely by the therapeutic indication.[8] An inappropriate model will yield irrelevant or misleading data.
Caption: Decision tree for selecting an appropriate in vivo model.
Model Type
Therapeutic Area
Advantages
Disadvantages
Common Use Case
Murine Xenograft
Anticancer
Well-established; allows testing on human cancer cells; reproducible.[7]
Immunocompromised host (lacks immune system interaction); may not fully mimic human tumor microenvironment.
Evaluating the efficacy of a quinoline derivative against a specific human gastric or ovarian cancer cell line.[7][13]
Zebrafish Embryo
Anticancer, Toxicity
High-throughput screening; rapid results; transparent embryos allow for easy visualization of toxicity.[14]
Not a mammal; different metabolism; results require confirmation in rodent models.
Rapidly screening a library of quinoline analogs for preliminary efficacy and toxicity signals.[14]
P. berghei Mouse Model
Antimalarial
Gold standard for early antimalarial efficacy testing; mimics key aspects of human malaria infection; cost-effective.[8][15]
P. berghei is a rodent parasite, not a human one; does not replicate the full complexity of P. falciparum infection.
Performing a 4-day suppressive test to see if a novel quinoline reduces parasitemia in infected mice.[8]
Bacterial Infection Models
Antibacterial
Can model specific human diseases (e.g., pneumonia, endocarditis, osteomyelitis); allows for direct comparison with standard-of-care antibiotics.[16][17]
Can be complex to establish and maintain; requires careful selection of pathogen strain and infection route.
Testing a new fluoroquinolone against a methicillin-resistant Staphylococcus aureus (MRSA) thigh infection in mice.[16]
Pillar 2: Integrated Pharmacokinetic and Pharmacodynamic Assessment
It is insufficient to simply ask, "Did the drug work?" We must ask, "Did enough of the active drug get to the target for long enough to work?" This requires integrating PK and PD studies.
Caption: Relationship between PK and PD parameters in determining efficacy.
A foundational PK study is essential. This typically involves administering the quinoline drug to a small cohort of animals (e.g., mice or rats) via both an intravenous (IV) route and the intended therapeutic route (e.g., oral gavage).[8] Blood samples are collected at multiple time points and analyzed by Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) to determine the drug concentration.[8] This allows for the calculation of key parameters like maximum concentration (Cmax), total drug exposure (AUC), and oral bioavailability (F%).[8]
This PK profile is then correlated with the PD readout from the efficacy study. For an anticancer quinoline, this would be Tumor Growth Inhibition (TGI); for an antimalarial, it would be the reduction in parasitemia.[7][8]
Pillar 3: Comprehensive Toxicity Assessment
Safety is paramount. Toxicity monitoring is conducted throughout the efficacy study and can be supplemented with a dedicated acute toxicity study to determine the median lethal dose (LD50).[8]
In-Study Toxicity Monitoring Includes:
Body Weight: A significant drop in body weight (typically >15-20%) is a key sign of toxicity and a common study endpoint.[7]
Clinical Observations: Daily monitoring for changes in behavior, appetite, fur texture, and other signs of distress.[7]
Histopathology: At the end of the study, major organs (liver, kidney, spleen, heart, lungs) are collected, preserved, and examined by a pathologist for any signs of drug-induced damage.[7]
The following protocols are generalized templates that must be adapted to the specific compound and approved by an Institutional Animal Care and Use Committee (IACUC) or equivalent ethics board.[8]
Protocol 1: Murine Xenograft Model for Anticancer Quinoline Efficacy
This protocol outlines the evaluation of a quinoline drug against a human cancer cell line grown as a subcutaneous tumor in immunodeficient mice.[7]
Cell Culture and Animal Model:
Culture human cancer cells (e.g., SKOV3 ovarian cancer) in the recommended medium.[13]
Use male athymic nude mice (4-6 weeks old), housed in a sterile environment.[7]
Tumor Implantation:
Harvest cultured cells during their exponential growth phase.
Resuspend cells in a serum-free medium (e.g., PBS) at a concentration of 1 x 10⁷ cells/mL.
Inject 0.1 mL of the cell suspension subcutaneously into the right flank of each mouse.[7]
Grouping and Treatment:
Monitor tumor growth with calipers. When tumors reach a volume of 100-150 mm³, randomize mice into treatment and control groups (n=5-10 per group).[7]
Vehicle Control Group: Receives the drug vehicle only (e.g., a mixture of DMSO, polyethylene glycol, and saline).
Treatment Group(s): Receive the quinoline drug at one or more dose levels (e.g., 50 mg/kg/day) via the desired route (e.g., intraperitoneal injection or oral gavage).
Positive Control Group: Receives a standard-of-care drug (e.g., cisplatin or doxorubicin).[8][18]
Efficacy and Toxicity Evaluation:
Measure tumor volume using calipers every 2-3 days. Calculate volume using the formula: (length × width²) / 2.[7]
Record the body weight of each mouse at the same time to monitor toxicity.
Continue the study for a predetermined period (e.g., 21 days) or until tumors in the control group reach a specified size.[8]
Endpoint and Analysis:
Calculate the Tumor Growth Inhibition (TGI) rate: [1 - (Average Tumor Weight of Treated Group / Average Tumor Weight of Control Group)] × 100%.[7]
Collect major organs for histopathological analysis.
Protocol 2: Pharmacokinetic Profiling of a Quinoline Drug in Mice
This protocol determines key PK parameters, including bioavailability.[8]
Animal Model and Grouping:
Use healthy male Swiss albino mice (6-8 weeks old).
Divide mice into two groups (n=3-5 per group): Intravenous (IV) and Oral (PO).
Drug Formulation and Administration:
Formulate the quinoline compound in a suitable vehicle for each route (e.g., saline with 5% DMSO for IV; 0.5% carboxymethylcellulose for PO).
IV Group: Administer a single dose (e.g., 2 mg/kg) via tail vein injection.
PO Group: Administer a single dose (e.g., 10 mg/kg) via oral gavage.
Sample Collection:
Collect blood samples (~50 µL) from the tail vein or retro-orbital sinus at predefined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).
Collect samples into tubes containing an anticoagulant like EDTA.[8]
Sample Processing and Bioanalysis:
Centrifuge blood samples to separate the plasma. Store plasma at -80°C.
Quantify the drug concentration in plasma using a validated LC-MS/MS method.[8]
Data Analysis:
Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate PK parameters: Cmax, Tmax, t½, and AUC.
Protocol 3: The 4-Day Suppressive Test for Antimalarial Quinoline Efficacy
This is the standard primary in vivo screen for antimalarial compounds.[8]
Parasite and Host:
Use a chloroquine-sensitive strain of Plasmodium berghei (ANKA) and Swiss albino mice (18-20 g).[8]
Infection and Grouping:
Inoculate mice intraperitoneally with 1x10⁷ parasitized red blood cells from a donor mouse.
Two hours post-infection, randomize mice into groups (n=5).[8]
Treatment Protocol:
Negative Control Group: Administer the vehicle only.
Positive Control Group: Administer a standard drug like chloroquine (e.g., 10 mg/kg).
Test Groups: Administer the quinoline drug at various doses (e.g., 10, 25, 50 mg/kg).
Administer treatments once daily for four consecutive days (Day 0 to Day 3).
Parasitemia Determination:
On Day 4, collect a drop of blood from the tail of each mouse to prepare a thin blood smear.
Stain the smear with Giemsa stain and determine the percentage of parasitized red blood cells by microscopy.
Data Analysis:
Calculate the average parasitemia for each group.
Determine the percent suppression of parasitemia relative to the negative control group.
Conclusion: From Correlation to Confidence
Validating in vitro results in in vivo models is not merely a confirmatory step but a critical phase of discovery that informs the entire drug development process. A potent in vitro hit is only the opening line in a long and complex story. By systematically evaluating a quinoline drug's pharmacokinetics, pharmacodynamics, and toxicity in carefully selected and disease-relevant animal models, researchers can build a comprehensive data package. This integrated approach allows for a confident, evidence-based decision on whether to advance a compound toward clinical development. It transforms the translational leap from a leap of faith into a calculated, data-driven step forward.
References
Mercer, M. A. (2022). Quinolones, Including Fluoroquinolones, for Use in Animals. Merck Veterinary Manual. [Link]
Marella, A., et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Bioorganic & Medicinal Chemistry. [Link]
Sterner, O., et al. (2011). In vitro metabolism and in vivo pharmacokinetics of quinoline 3-carboxamide derivatives in various species. Xenobiotica. [Link]
Kapare, H., et al. (2020). The in-vivo Mode of Action of Quinoline Antimalarial Drugs Unveiled by X-ray Microscopy. Microscopy and Microanalysis. [Link]
Vijayakumar, V., et al. (2025). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances. [Link]
Patel, R., et al. (2025). In vivo–In Vitro correlation (IVIVC) in drug development: bridging preclinical and clinical outcomes for regulatory approvals. World Journal of Pharmaceutical and Life Sciences. [Link]
Oliveri, V., et al. (2024). Exploring the effect of copper on the bioactivity of 8-quinolines: an in vitro and in vivo study. Dalton Transactions. [Link]
Pandawa Institute. (2025). Acute Toxicity of Quinoline Derivatives as Antibacterial Drug Candidates: In Silico and In Vivo Studies. Bioactivities. [Link]
National Center for Biotechnology Information. (2012). In Vivo Assay Guidelines. Assay Guidance Manual. [Link]
Hooper, D. C., & Wolfson, J. S. (1989). Use of animal models in evaluation of the quinolones. Reviews of Infectious Diseases. [Link]
Abdel-Aziz, A. A. -M., et al. (2021). In Vitro and In Vivo Antitumor Activity of Indolo[2,3-b] Quinolines, Natural Product Analogs from Neocryptolepine Alkaloid. Molecules. [Link]
Yu, H., et al. (2024). A quinoline-2-thione derivative as a novel chemotherapy drug candidate displays anti-tumor activity in vitro and in vivo. Journal of Ovarian Research. [Link]
Parrott, N., & Lavé, T. (2011). In vitro-In vivo Correlation: Perspectives on Model Development. AAPS PharmSciTech. [Link]
D'Souza, S. (2026). CMC Perspectives of In Vitro / In Vivo Correlation (IVIVC) in Drug Development. Premier Consulting. [Link]
Han, J., et al. (2021). Pharmacokinetics/Pharmacodynamics models of veterinary antimicrobial agents. Journal of Veterinary Medical Science. [Link]
Mabhida, S. E., et al. (2025). The Importance of Murine Models in Determining In Vivo Pharmacokinetics, Safety, and Efficacy in Antimalarial Drug Discovery. Molecules. [Link]
Hooper, D. C. (1989). Use of Animal Models in Evaluation of the Quinolones. Clinical Infectious Diseases. [Link]
Hardikar, S., et al. (2014). Establishment of in vivo - in vitro Correlation: a Cogent Strategy in Product Development Process. Indian Journal of Pharmaceutical Education and Research. [Link]
A Comparative Guide to the Inter-Laboratory Validation of Quinoline Synthesis Protocols
For Researchers, Scientists, and Drug Development Professionals Introduction: The Enduring Importance of the Quinoline Scaffold The quinoline ring system is a cornerstone of medicinal and industrial chemistry, forming th...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Enduring Importance of the Quinoline Scaffold
The quinoline ring system is a cornerstone of medicinal and industrial chemistry, forming the structural basis for a multitude of vital compounds, including the renowned antimalarial drug quinine and modern anticancer agents.[1] Its prevalence in pharmaceuticals makes the efficient, reliable, and reproducible synthesis of its derivatives a critical task for researchers in drug discovery and development.[2] However, many classical methods for quinoline synthesis are notorious for harsh reaction conditions, low yields, and the formation of significant byproducts.[1][3]
This guide serves as a senior application scientist's perspective on the inter-laboratory validation of the most prominent quinoline synthesis protocols. We move beyond simple procedural lists to offer an in-depth comparative analysis, focusing on the causality behind experimental choices, the inherent trustworthiness and reproducibility of each method, and the quantitative performance data needed to select the optimal protocol for your research objectives. We will dissect the Skraup, Doebner-von Miller, Combes, and Friedländer syntheses, providing detailed protocols, workflow diagrams, and a comprehensive comparative summary to guide your synthetic strategy.
Classical Synthesis Protocols: A Comparative Deep Dive
The choice of a synthetic route is often a trade-off between the availability of starting materials, desired substitution patterns, and tolerance for specific functional groups.[4] Here, we evaluate the most common methods based on their validated performance across the literature.
The Skraup Synthesis: The Archetype Under Scrutiny
The Skraup synthesis is the oldest and perhaps most direct method for producing the parent quinoline ring.[5] It involves the reaction of an aniline with glycerol, concentrated sulfuric acid, and a mild oxidizing agent, such as the corresponding nitrobenzene.[5][6]
Mechanism and Scientific Rationale:
The reaction's driving force is the dehydration of glycerol by hot sulfuric acid to form the highly reactive α,β-unsaturated aldehyde, acrolein.[6] The aniline then undergoes a Michael-type conjugate addition to acrolein. This is followed by an acid-catalyzed cyclization and, finally, an oxidation step to yield the aromatic quinoline ring.[7] The highly exothermic nature of the reaction necessitates careful control, often through the use of moderators like ferrous sulfate (FeSO₄), to prevent polymerization and tar formation.[5][8] The harsh, strongly acidic, and high-temperature conditions severely limit the substrate scope, particularly for anilines bearing acid-sensitive functional groups.[7]
Experimental Workflow: Skraup Synthesis
Caption: General workflow for the Skraup Synthesis of Quinoline.
Setup: In a 5-L round-bottom flask equipped with a robust mechanical stirrer and a reflux condenser, place 240 g (2.58 moles) of aniline and 860 g (9.34 moles) of anhydrous glycerol.
Acid Addition: While stirring vigorously, slowly and cautiously add 400 g (217.4 mL) of concentrated sulfuric acid. The mixture will become hot.
Oxidant and Moderator: Add 150 g (1.22 moles) of nitrobenzene as the oxidizing agent and 100 g of ferrous sulfate heptahydrate as a moderator.
Reaction: Heat the mixture in an oil bath. The reaction will become vigorous at approximately 140-150°C. Remove the heat source immediately and be prepared to cool the flask with a water bath if the reaction becomes too violent.
Completion: Once the initial vigorous reaction subsides, heat the mixture to reflux for 5 hours.
Work-up: Allow the mixture to cool to below 100°C and then pour it into a 10-L beaker containing 4 L of water. Make the solution strongly alkaline with a concentrated sodium hydroxide solution (approximately 2.5 kg of solid NaOH).
Purification: Steam distill the mixture to isolate the crude quinoline. Separate the organic layer, dry it over anhydrous potassium carbonate, and purify by vacuum distillation.
The Doebner-von Miller Reaction: An Improvement in Versatility
A significant modification of the Skraup synthesis, the Doebner-von Miller reaction utilizes pre-formed α,β-unsaturated aldehydes or ketones instead of generating acrolein in situ from glycerol.[9] This allows for the synthesis of a much wider range of substituted quinolines.[10]
Mechanism and Scientific Rationale:
The mechanism is analogous to the Skraup synthesis, beginning with the conjugate addition of an aniline to the α,β-unsaturated carbonyl compound.[10] However, the reaction is still plagued by the acid-catalyzed polymerization of the carbonyl starting material, which often leads to significant tar formation and low yields.[8] Modern protocols have found that sequestering the carbonyl compound in a non-polar organic phase while the aniline resides in an acidic aqueous phase (a biphasic system) can dramatically reduce this side reaction and improve yields.[1][8]
Experimental Workflow: Doebner-von Miller Synthesis
Caption: General workflow for the Doebner-von Miller Synthesis.
Setup: Place a mixture of aniline (9.3 g, 0.1 mol) and concentrated hydrochloric acid (20 mL) in a round-bottom flask equipped with a reflux condenser and a dropping funnel.
Reagent Addition: Add crotonaldehyde (7.0 g, 0.1 mol) dropwise with constant stirring and cooling in an ice bath.
Reaction: Once the addition is complete, heat the mixture under reflux for 3 hours.
Work-up: After cooling, make the reaction mixture alkaline with a concentrated sodium hydroxide solution.
Purification: The resulting mixture is subjected to steam distillation. The distillate containing 2-methylquinoline is extracted with ether. The combined ether extracts are dried over anhydrous sodium sulfate, and the solvent is removed by distillation to yield the product.
The Combes Synthesis: A Route to 2,4-Disubstituted Quinolines
The Combes synthesis provides a reliable route to 2,4-disubstituted quinolines via the acid-catalyzed reaction of an aniline with a β-diketone.[9][12]
Mechanism and Scientific Rationale:
The reaction begins with the formation of a Schiff base (enamine) intermediate from the condensation of the aniline and one of the carbonyl groups of the β-diketone.[12] In the presence of a strong acid catalyst, typically concentrated sulfuric acid, the enamine undergoes an intramolecular electrophilic aromatic substitution (cyclization), which is the rate-determining step.[12] A subsequent dehydration (aromatization) step yields the final 2,4-disubstituted quinoline. The use of symmetrical β-diketones ensures a single regioisomeric product.[4]
Experimental Workflow: Combes Synthesis
Caption: General workflow for the Combes Quinoline Synthesis.
Setup: Mix aniline (9.3 g, 0.1 mol) and pentane-2,4-dione (acetylacetone) (10.0 g, 0.1 mol) in a round-bottom flask.
Catalyst Addition: Slowly add concentrated sulfuric acid (20 mL) while cooling the flask in an ice bath.
Reaction: Heat the mixture on a water bath at 100°C for 30 minutes.
Work-up: Pour the hot reaction mixture onto crushed ice and make it alkaline with a concentrated sodium hydroxide solution.
Purification: Filter the precipitated solid, wash thoroughly with water, and recrystallize from ethanol to afford pure 2,4-dimethylquinoline.
The Friedländer Synthesis: The Gold Standard for Versatility and Yield
Arguably the most versatile and widely employed method, the Friedländer synthesis involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group (e.g., another ketone or an ester).[9][13]
Mechanism and Scientific Rationale:
The reaction proceeds via an initial aldol-type condensation between the two carbonyl partners to form an α,β-unsaturated carbonyl intermediate.[13] This is followed by the intramolecular formation of a Schiff base (cyclization) between the amino group and the newly formed carbonyl, and subsequent dehydration to furnish the quinoline ring.[13] A key advantage of the Friedländer synthesis is its ability to proceed under either acidic or basic catalysis, and even under neutral or solvent-free conditions, making it compatible with a wide range of functional groups.[7][13] This flexibility and the generally high yields make it a preferred method for the synthesis of complex, polysubstituted quinolines.[14]
Experimental Workflow: Friedländer Synthesis
Caption: General workflow for the Friedländer Quinoline Synthesis.
Setup: In a reaction vessel, dissolve the 2-aminoaryl aldehyde or ketone (1 equivalent) and the compound containing an α-methylene group (1-1.2 equivalents) in a suitable solvent (e.g., ethanol or toluene).
Catalysis: Add a catalytic amount of an acid (e.g., p-toluenesulfonic acid) or a base (e.g., potassium hydroxide).
Reaction: Heat the mixture to reflux for several hours, monitoring the reaction's progress by Thin-Layer Chromatography (TLC).
Work-up: Upon completion, cool the reaction mixture to room temperature. If the product precipitates, it can be collected by filtration. Otherwise, remove the solvent under reduced pressure.
Purification: The crude product is purified by recrystallization from a suitable solvent or by column chromatography on silica gel.
Comparative Analysis and Validation Summary
The selection of a synthesis protocol requires a clear-eyed assessment of its performance characteristics. The following table summarizes the key validation parameters for each method, as established by decades of use in the chemical literature.
Uses simple, readily available starting materials.[4]
More versatile than Skraup; allows for pyridine ring substitution.[4][10]
Good yields for specific 2,4-disubstitution patterns.[4]
High yields, broad substrate scope, high regioselectivity, mild conditions.[7]
Key Disadvantages
Violent reaction , low yields, tar formation, limited scope.[4][7]
Polymerization of carbonyl leads to tar formation, low yields.[8]
Limited to 2,4-disubstitution; requires β-diketones.[12]
Requires pre-functionalized (and less accessible) 2-aminoaryl carbonyls.[7]
Reproducibility
Poor to Fair: Highly sensitive to temperature control and scale.
Fair: Prone to variability due to polymerization side reactions.
Good: Generally reliable for the intended substrate class.
Excellent: Widely regarded as the most reliable and reproducible method.
Modern "Green" Modifications: Enhancing Classical Protocols
In recent years, significant effort has been directed toward making these classical syntheses more efficient and environmentally benign.[3][15] Microwave irradiation has been shown to dramatically reduce reaction times and improve yields for Skraup and Friedländer reactions.[1][16] The use of ionic liquids as both solvent and catalyst has also provided a "green" alternative to traditional harsh acids in the Friedländer synthesis.[1] These modern approaches address many of the historical drawbacks and are increasingly being adopted in both academic and industrial labs.[17]
Conclusion and Recommendations
While all four classical methods have a place in the synthetic chemist's toolbox, their validated performance characteristics clearly delineate their optimal applications.
The Skraup Synthesis should be reserved for the preparation of simple, unsubstituted quinolines when starting material cost is the primary concern and the harsh conditions can be safely managed.
The Doebner-von Miller Synthesis offers more flexibility than the Skraup but is often hampered by low yields and difficult purifications. Its use is justified when the required α,β-unsaturated carbonyl is readily available and other methods are not viable.
The Combes Synthesis is a reliable and efficient choice for a specific subset of products: 2,4-disubstituted quinolines, particularly when symmetrical β-diketones are used.
The Friedländer Synthesis stands out as the most robust, versatile, and high-yielding method. For the synthesis of complex, highly functionalized quinoline derivatives, which are common in drug development pipelines, the Friedländer approach is unequivocally the superior and most trustworthy choice.
Ultimately, the "best" protocol is the one that is most validated for the specific target molecule. By understanding the mechanistic underpinnings and performance limitations of each method, researchers can make informed decisions, saving valuable time and resources in the pursuit of novel chemical entities.
References
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Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. [Link]
ResearchGate. (2022, April 4). A review on synthetic investigation for quinoline- recent green approaches. [Link]
IJFMR. (2025, November 15). Synthesis & Characterization of Biologically Important Quinoline & It's Derivatives. [Link]
Organic Chemistry Portal. (n.d.). Synthesis of quinolines. [Link]
International Journal of Pharmaceutical Sciences. (2025, March 25). Green Synthesis of Quinoline and Its Derivatives. [Link]
MDPI. (2025, April 30). Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. [Link]
PMC. (2020, June 2). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. [Link]
ACS Publications. (2006, July 19). Skraup−Doebner−Von Miller Quinoline Synthesis Revisited: Reversal of the Regiochemistry for γ-Aryl-β,γ-unsaturated α-Ketoesters. [Link]
ACS Omega. (n.d.). Quinoline Synthesis: Nanocatalyzed Green Protocols An Overview. [Link]
Google Patents. (n.d.). US6103904A - Skraup reaction process for synthesizing quinolones.
MDPI. (2023, August 16). Friedländer-Type Reaction of 4-Cholesten-3-one with 2′-Aminoacetophenone: Angular versus Linear Quinoline-Fused Steroids. [Link]
ResearchSpace. (n.d.). Synthesis of quinoline derivatives by a Döebner-von Miller reaction using a Ag(I)-exchanged Montmorillonite K10 catalyst. [Link]
ResearchGate. (n.d.). A Rapid, High-Yielding, and Efficient Friedlander Synthesis of Quinolines Catalyzed by 2,4,6-Trichloro-1,3,5-triazine. [Link]
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